Crotylboronic acid

Core Science & Biosynthesis

Mechanism of Aldehyde Crotylation: A Technical Guide to Crotylboron Reagents

Executive Summary

The crotylation of aldehydes using crotylboron reagents is a cornerstone transformation in polyketide synthesis and drug discovery, enabling the simultaneous construction of two contiguous stereocenters with high predictability. Unlike Type II (silane/stannane) or Type III (chromium) reagents, crotylboron species (Type I) operate via a closed, chair-like Zimmerman-Traxler transition state. This mechanism ensures that the geometry of the crotyl reagent (

or ) is faithfully transferred to the product diastereomer (anti or syn, respectively).[1][2] This guide synthesizes the mechanistic principles, reagent selection criteria, and validated protocols necessary for high-fidelity stereocontrol.

Part 1: Mechanistic Fundamentals[2]

The Zimmerman-Traxler Transition State

The high stereofidelity of crotylboration arises from the formation of a tight, six-membered chair-like transition state (TS). Upon coordination of the carbonyl oxygen to the Lewis acidic boron atom, the aldehyde substituent (

) preferentially adopts a pseudo-equatorial position to minimize 1,3-diaxial interactions with the ligands on the boron center [1].

Stereochemical Divergence

The geometry of the starting crotylboron reagent dictates the diastereomeric outcome:

• (

  )-Crotylboronates form anti -homoallylic alcohols.[2][3][4][5]

• (

  )-Crotylboronates form syn -homoallylic alcohols.[2][3][4][5]

This stereospecificity is a hallmark of Type I allylation reagents [2].[2]

Figure 1: Stereochemical divergence in Type I crotylation based on reagent geometry.

Enantioselectivity Control

While diastereoselectivity is controlled by alkene geometry, enantioselectivity is governed by chiral ligands attached to the boron.[2]

• Reagent Control: Chiral auxiliaries (e.g., tartrates in Roush reagents, terpenes in Brown reagents) create a steric environment that disfavors one of the two possible chair transition states (TS mismatch).

• Substrate Control: In the absence of chiral ligands, 1,2-induction (Cram’s rule) or 1,3-induction (Evans-Polar model) from the aldehyde dictates the outcome.

Part 2: Reagent Selection Guide

Selecting the correct reagent involves balancing reactivity, stability, and the ease of workup.

Feature	Roush Reagents (Tartrate Boronates)	Brown Reagents (Ipc-Boranes)	MIDA Boronates
Lewis Acidity	Low (Stable at RT)	High (Very Reactive)	Masked (Inert)
Reactivity	Slow (Requires -78°C to RT, long times)	Fast (Instant at -78°C)	Requires release
Stability	Storable for months (moisture sensitive)	Unstable (Oxidizes/Isomerizes rapidly)	Air/Water Stable solid
Selectivity (ee)	Good (70–95%)	Excellent (>95%)	Ligand Dependent
Atom Economy	Low (Large tartrate byproduct)	Low (Large terpene byproduct)	Moderate
Best For	Complex fragments, scale-up, teaching	Difficult substrates requiring max selectivity	Iterative synthesis

Critical Insight: Brown reagents (

) are superior for maximizing enantiomeric excess (ee) but are operationally demanding.[2] Roush reagents are more robust and user-friendly, making them the standard for general applications [3].

Part 3: Validated Experimental Protocol

Protocol: Asymmetric Crotylation using Roush Reagents (Tartrate Crotylboronates). Objective: Synthesis of an anti-homoallylic alcohol from an aldehyde.

Materials & Preparation

• Reagent:

  -Crotylboronate derived from D-(-)-diisopropyl tartrate (for anti product).[2]

• Solvent: Toluene (Must be anhydrous; water hydrolyzes the boronate).[2]

• Additives: 4Å Molecular Sieves (Powdered, activated).

• Temperature: -78°C (Dry ice/acetone bath).

Step-by-Step Workflow

• System Preparation: Flame-dry a 2-neck round bottom flask under Argon flow. Add activated 4Å molecular sieves (500 mg/mmol aldehyde).

• Reagent Charging: Add the

  -crotylboronate (1.2 – 1.5 equiv) dissolved in anhydrous toluene. Cool to -78°C.[2][4][5][6][7]

  • Why? Low temperature maximizes the energy difference (

    ) between the favored chair TS and competing boat/twist-boat TS, improving diastereoselectivity.

• Aldehyde Addition: Add the aldehyde (1.0 equiv) dropwise as a solution in toluene over 20 minutes.

  • Self-Validating Check: Monitor internal temperature.[2] An exotherm >5°C indicates addition is too fast, which erodes selectivity.[2]

• Incubation: Stir at -78°C for 2–4 hours.

  • Self-Validating Check: Perform TLC.[2] The reaction is complete when the aldehyde spot disappears.[2] The intermediate boronate ester is often visible near the solvent front or baseline depending on polarity.[2]

• Oxidative Workup (CRITICAL):

  • Dilute with wet diethyl ether.[2]

  • Add 3N NaOH (2 equiv) followed carefully by 30%

    (5 equiv).[2]

  • Stir vigorously at room temperature for 1 hour.

  • Mechanism:[1][2][4][8][9] The C-B bond is not cleaved by water alone.[2] Hydroperoxide anion (

    ) attacks boron, followed by a 1,2-migration of the carbon to oxygen, and finally hydrolysis to release the alcohol.

• Purification: Separate layers, extract aqueous phase with ether, dry organics over

  , and concentrate. Purify via flash chromatography.

Process Logic Diagram

Figure 2: Workflow for Roush Asymmetric Crotylation with critical checkpoints.

Part 4: Troubleshooting & Optimization

Isomerization of Reagents

• Problem:

  -crotylboron reagents are thermodynamically less stable than -isomers. They can isomerize to the -form via a 1,3-borotropic shift at room temperature, leading to mixtures of syn and anti products.

• Solution: Always handle

  -crotylboranes at low temperatures (< 0°C) and use immediately after preparation.[2] -isomers are generally stable at room temperature [4].[2]

Protodeboronation[2]

• Problem: The C-B bond cleaves without forming the C-C bond, returning the aldehyde and producing butene.

• Cause: Presence of water or protic impurities before the reaction is complete.[2]

• Solution: Strictly anhydrous conditions and the use of molecular sieves are non-negotiable.[2]

Low Conversion[2]

• Problem: Reaction stalls.

• Cause: Roush reagents have low Lewis acidity.[2]

• Solution:

  • Increase concentration (reaction is bimolecular).[2]

  • Switch to Brown reagents (

    ) which are significantly more reactive due to the absence of electron-donating oxygen ligands on boron.[2]

References

• Zimmerman, H. E., & Traxler, M. D. (1957).[10] The Stereochemistry of the Ivanov and Reformatsky Reactions. Journal of the American Chemical Society.[2][4][5][7][8][11] Link[2]

• Denmark, S. E., & Fu, J. (2003).[6] Catalytic Enantioselective Addition of Allylic Organometallic Reagents to Aldehydes and Ketones.[1][2][6] Chemical Reviews. Link[2]

• Roush, W. R., et al. (1985).[2][5] Asymmetric synthesis using tartrate ester modified allylboronates.[2][7] Journal of the American Chemical Society.[2][4][5][7][8][11] Link[2]

• Brown, H. C., & Bhat, K. S. (1986).[7] Chiral synthesis via organoboranes.[2] 7. Diastereoselective and enantioselective synthesis of erythro- and threo-.beta.-methylhomoallyl alcohols via enantiomeric (Z)- and (E)-crotylboranes. Journal of the American Chemical Society.[2][4][5][7][8][11] Link[2]

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Navigating Stereochemical Crossroads: A Guide to Thermodynamic vs. Kinetic Control in Crotylboration Reactions

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The crotylboration reaction stands as a cornerstone of modern asymmetric synthesis, offering a reliable and highly predictable method for the construction of carbon-carbon bonds with simultaneous control of new stereocenters. This capability is of paramount importance in the synthesis of polyketide natural products and complex pharmaceutical agents. The stereochemical outcome of these reactions—specifically, the formation of syn versus anti diastereomers—is dictated by the geometry of the crotylboronate reagent and the precise reaction conditions employed. This guide provides an in-depth exploration of the fundamental principles governing thermodynamic and kinetic control in crotylboration reactions. We will dissect the mechanistic underpinnings, analyze the critical experimental variables, and provide actionable protocols to empower researchers to strategically navigate the reaction energy landscape and achieve the desired stereochemical outcome with confidence.

The Mechanistic Foundation: The Zimmerman-Traxler Transition State

To comprehend the principles of kinetic and thermodynamic control, one must first grasp the mechanistic pathway of the crotylboration reaction. The stereochemical fidelity of this transformation is rationalized by the Zimmerman-Traxler model , which postulates a highly ordered, chair-like six-membered cyclic transition state.[1][2] In this model, the boron atom of the crotylboronate coordinates to the carbonyl oxygen of the aldehyde, pre-organizing the reactants for the subsequent C-C bond formation.

The critical insight from this model is that the geometry of the crotylboronate double bond directly dictates the relative stereochemistry of the resulting homoallylic alcohol.

• (E)-Crotylboronates : The methyl group on the crotyl unit preferentially occupies an equatorial position in the chair-like transition state to minimize steric strain. This arrangement leads to the formation of the anti diastereomer .

• (Z)-Crotylboronates : To avoid prohibitive steric interactions (specifically, A1,3 strain) with the aldehyde's substituent, the methyl group is forced into an axial position, which ultimately results in the formation of the syn diastereomer .[3][4]

This inherent stereospecificity is the primary reason crotylboration is such a powerful tool in stereocontrolled synthesis.[2][5]

Figure 1: Zimmerman-Traxler Transition States

Dissecting Control Elements: Kinetic vs. Thermodynamic Pathways

When a reaction can yield two or more different products, the composition of the final product mixture is determined by the reaction conditions. This choice between pathways defines the concept of kinetic versus thermodynamic control.[6][7][8]

• Kinetic Control : This regime governs reactions that are irreversible or are stopped before equilibrium can be established. The major product is the one that is formed the fastest—the one with the lowest activation energy (Ea).[6][9]

• Thermodynamic Control : This applies when the reaction is reversible, allowing an equilibrium to be established between products. The major product is the most stable one—the one with the lowest Gibbs free energy (G).[6][9]

In the context of crotylboration, these control elements can be manipulated to favor a specific diastereomer, sometimes even overriding the inherent preference of the starting (E)- or (Z)-boronate. This is particularly relevant when isomerization of the crotylboronate reagent or the product itself is possible.

The following table summarizes the key experimental levers used to direct the reaction toward either kinetic or thermodynamic control.

Factor	Kinetic Control	Thermodynamic Control	Causality & Rationale
Temperature	Low (e.g., -100 to -78 °C)	Higher (e.g., -20 °C to RT or above)	Low temperatures provide insufficient thermal energy to overcome the activation barrier for the reverse reaction or subsequent isomerization, effectively "freezing" the product distribution in favor of the fastest-formed product.[5][9][10] Higher temperatures allow all pathways to become reversible, enabling the system to settle into the lowest energy (most stable) state.[9]
Reaction Time	Short	Long	Short reaction times favor the product that forms most rapidly.[9] Extended reaction times are necessary to ensure that the equilibrium between products has been fully established.[9]
Reagent Choice	Bulky, non-equilibrating ligands (e.g., Brown's diisopinocampheylboranes)	Reagents prone to isomerization or those used with catalysts that facilitate reversibility.	Reagents like Brown's are sterically demanding and form products rapidly and irreversibly at low temperatures.[10][11] Other systems, especially those involving Lewis acid catalysis, can lower the energy barriers for both forward and reverse reactions, facilitating equilibration.[2][5][12]
Quenching	Rapid quenching at low temperature.	Quenching after the system has reached equilibrium.	The reaction must be stopped decisively to prevent any post-reaction equilibration that would alter the kinetically determined product ratio.

Experimental Design and Protocols

A scientist's ability to select the desired diastereomer hinges on the careful design and execution of the reaction protocol. The following workflow and methodologies illustrate how to practically apply the principles of kinetic and thermodynamic control.

Figure 2: General Experimental Workflow for Crotylboration

Protocol 1: Achieving Kinetic Control for High Diastereoselectivity

This protocol is designed to generate the product that forms fastest by ensuring the reaction is irreversible. We will use Brown's B-allyldiisopinocampheylborane as a representative reagent known for excellent kinetic control.[10]

Objective: To synthesize the anti-homoallylic alcohol from an aldehyde and (E)-crotyldiisopinocampheylborane under strict kinetic control.

Methodology:

• Reagent Preparation (In Situ):

  • To a flame-dried, two-neck round-bottom flask under a positive pressure of argon, add a solution of (+)-B-methoxydiisopinocampheylborane in anhydrous diethyl ether.

  • Cool the flask to -78 °C using a dry ice/acetone bath.

  • Slowly add (E)-crotylmagnesium bromide via syringe over 10 minutes. The formation of the active borane reagent is accompanied by the precipitation of magnesium salts.

  • Stir the resulting slurry at -78 °C for 30 minutes. Causality: This step generates the chiral crotylborane reagent. Maintaining a low temperature is critical to prevent reagent decomposition or isomerization.

• Aldehyde Addition:

  • In a separate flame-dried flask, prepare a solution of the desired aldehyde (1.0 equivalent) in anhydrous diethyl ether.

  • Slowly add the aldehyde solution to the cold (-78 °C) crotylborane slurry.

  • Stir the reaction mixture vigorously at -78 °C. Monitor the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 1-3 hours. Causality: The allylboration of aldehydes is often instantaneous or very rapid at this temperature.[10] The low temperature ensures that the transition state leading to the kinetic product is overwhelmingly favored and that the reverse reaction is energetically inaccessible.

• Quenching and Workup:

  • Once the aldehyde is consumed (as indicated by TLC), quench the reaction at -78 °C by slowly adding acetaldehyde (to consume any excess reagent) followed by an aqueous solution of NaOH (3M).

  • Remove the cold bath and allow the mixture to warm to room temperature.

  • Add 30% hydrogen peroxide solution dropwise while maintaining the temperature below 30 °C with an ice bath. This oxidizes the boron-carbon bond to an alcohol and cleaves the isopinocampheyl auxiliaries.

  • Stir for 4-6 hours until the phases are clear.

  • Perform a standard aqueous workup, extract with ether, dry the organic phase, and concentrate under reduced pressure.

  • Purify the crude product via flash column chromatography.

Self-Validation: The diastereomeric ratio of the product should be analyzed by 1H NMR spectroscopy or GC analysis. High diastereoselectivity (>95:5) confirms that the reaction remained under strict kinetic control.

Protocol 2: Inducing Thermodynamic Control

This protocol is designed to allow the reaction to reach equilibrium, favoring the most stable product. This may be useful if the kinetic product is undesired and the thermodynamic product is more stable.

Objective: To obtain the thermodynamically favored diastereomer, which may require isomerization from the initial kinetic product.

Methodology:

• Reaction Setup:

  • In a flame-dried flask under argon, combine the aldehyde (1.0 eq) and a crotylboronate reagent known to undergo reversible addition or isomerization (e.g., a pinacol ester in the presence of a Lewis acid) in an appropriate anhydrous solvent (e.g., toluene or CH2Cl2).

  • Cool the mixture to an initial temperature (e.g., -78 °C).

• Initiation and Equilibration:

  • Add the crotylboronate reagent (1.2 eq) or the Lewis acid catalyst (e.g., Sc(OTf)3, BF3·OEt2) to initiate the reaction.[5][12]

  • After an initial stirring period at low temperature (e.g., 1 hour), allow the reaction to slowly warm to a higher temperature (e.g., 0 °C or room temperature).

  • Maintain the reaction at this higher temperature for an extended period (e.g., 12-24 hours). Causality: The increased thermal energy allows the initially formed kinetic product to revert to the starting materials or an intermediate, which can then re-react to form the more stable thermodynamic product. The extended time ensures this equilibrium is fully established.

• Workup and Analysis:

  • Quench the reaction by adding a suitable reagent (e.g., saturated NaHCO3 solution).

  • Perform an oxidative workup as described in Protocol 1 (e.g., using NaOH and H2O2 if a boronate ester was used).

  • Extract, purify, and analyze the product mixture to determine the diastereomeric ratio.

Self-Validation: To confirm thermodynamic control, aliquots of the reaction can be taken at different time points. The product ratio should be observed to change over time, eventually reaching a constant value, which represents the equilibrium distribution.

Conclusion and Outlook

The stereochemical outcome of crotylboration reactions is not a fixed property but a tunable parameter that can be precisely modulated through the principles of kinetic and thermodynamic control. By carefully selecting reaction temperature, time, and reagents, chemists can steer the reaction down the desired energetic pathway. A deep, mechanistic understanding of the Zimmerman-Traxler model, coupled with rigorous experimental technique, transforms the crotylboration reaction from a simple transformation into a highly versatile and predictable instrument for complex molecule synthesis. For professionals in drug development and natural product synthesis, mastering these control elements is essential for the efficient and stereoselective construction of the chiral architectures that define biological function.

References

• Thermodynamic and kinetic reaction control - Wikipedia.
• Kinetic Control Versus Thermodynamic Control Of A Reaction - Jack Westin.

• Gao, S., Chen, J., & Chen, M. (2019). (Z)-α-Boryl-crotylboron reagents via Z-selective alkene isomerization and application to stereoselective syntheses of (E)-δ-boryl-syn-homoallylic alcohols. Chemical Science, 10(14), 4077–4082. [Link]

• Schmidt, V. A., & Krische, M. J. (2013). Carbonyl Allylation and Crotylation: Historical Perspective, Relevance to Polyketide Synthesis, and Evolution of Enantioselective Ruthenium-Catalyzed Hydrogen Auto-Transfer Processes. Accounts of Chemical Research, 46(11), 2560–2572. [Link]

• Gao, S., Chen, J., & Chen, M. (2019). (Z)-α-Boryl-crotylboron reagents via Z-selective alkene isomerization and application to stereoselective syntheses of (E)-δ-boryl- syn-homoallylic alcohols. PubMed. [Link]

• Ashenhurst, J. (2012). Thermodynamic and Kinetic Products. Master Organic Chemistry. [Link]

• Schoffelen, S., & van Hest, J. C. M. (2013). Thermodynamically and Kinetically Controlled Reactions in Biocatalysis – from Concepts to Perspectives. TU Delft Repository. [Link]

• Zimmerman-Traxler Model. OpenOChem Learn. [Link]

• Hall, D. G., et al. (2011). Catalytic Enantioselective Allyl- and Crotylboration of Aldehydes Using Chiral Diol•SnCl4 Complexes. Optimization, Substrate Scope and Mechanistic Investigations. Journal of the American Chemical Society, 133(34), 13542–13554. [Link]

• Myers, A. G. Research Group. Chem 115: Asymmetric Allylation Reactions. Harvard University. [Link]

• Gao, S., Chen, J., & Chen, M. (2019). (Z)-α-Boryl-crotylboron reagents via Z-selective alkene isomerization and application to stereoselective syntheses of (E)-δ-boryl-syn-homoallylic alcohols. RSC Publishing. [Link]

• Ramachandran, P. V., & Pratihar, D. (2010). Asymmetric Allyl- and Crotylboration with the Robust, Versatile, and Recyclable 10-TMS-9-borabicyclo[3.3.2]decanes. Journal of the American Chemical Society, 132(22), 7688–7697. [Link]

• Wipf, P. (2007). Allylations & Crotylations I. Basic Principles. University of Pittsburgh. [Link]

• Chen, M., et al. (2020). Development of α-Borylmethyl-(Z)-crotylboronate Reagent and En- antioselective Syntheses of (E)-δ-Hydroxymethyl-syn-homoallylic Al. Organic Letters, 22(15), 5890–5895. [Link]

• Chen, M., et al. (2019). Highly Stereoselective Syntheses of α,α-Disubstituted E- and Z-Crotylboronates. Organic Letters, 21(1), 226–229. [Link]

• Brown's crotylation transition states. ResearchGate. [Link]

• Diastereoselective crotylboration of chiral aldehydes with (Z)-crotylboronate 2b. ResearchGate. [Link]

• Kim, I. S., Ngai, M.-Y., & Krische, M. J. (2011). Diastereo- and Enantioselective Ruthenium Catalyzed Hydrohydroxyalkylation of 2-Silyl-Butadienes: Carbonyl syn-Crotylation from the Alcohol Oxidation Level. Journal of the American Chemical Society, 133(31), 11848–11851. [Link]

• 14.3: Kinetic vs. Thermodynamic Control of Reactions. Chemistry LibreTexts. [Link]

• Brown Allylation and Crotylation Reactions. University of California, Irvine. [Link]

• Roush, W. R., & Palkowitz, A. D. (1987). Total Synthesis of (-)-Bafilomycin A1 : Application of Diastereoselective Crotylboration and Methyl Ketone Aldol Reactions. PubMed. [Link]

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History and development of organoboron crotylation reagents

Title: Precision Stereocontrol in Polyketide Synthesis: A Technical Guide to Organoboron Crotylation Reagents

Executive Summary

The construction of contiguous stereocenters remains one of the most demanding challenges in organic synthesis, particularly in the assembly of polyketide natural products (e.g., erythromycin, spongistatin). While simple allylation adds three carbon atoms, crotylation adds four, simultaneously generating two new stereocenters (α and β) with defined relative and absolute stereochemistry.

This guide analyzes the evolution of organoboron crotylation reagents, moving from the stoichiometric "titans" (Brown and Roush) to modern catalytic systems. It provides the mechanistic grounding, comparative data, and validated protocols necessary for researchers to select and execute the optimal method for their specific substrate architecture.

Part 1: The Mechanistic Core (Type I Aldol)[1]

To master crotylation, one must understand the Zimmerman-Traxler (ZT) Transition State .[1] Unlike Type II reagents (e.g., allylsilanes/stannanes) which proceed via open, acyclic transition states often requiring external Lewis acids, allyl- and crotylboron reagents are Type I . They react via a closed, six-membered chair-like transition state where the boron atom acts as an internal Lewis acid, coordinating to the aldehyde carbonyl oxygen.

• The Law of Conservation of Geometry: The geometry of the crotyl reagent (E or Z) is faithfully transferred to the product diastereomer (anti or syn).[1]

  • (E)-Crotylboronates

    Anti -homoallylic alcohols.[1][2]

  • (Z)-Crotylboronates

    Syn -homoallylic alcohols.[1][2][3]

Visualization: The Zimmerman-Traxler Logic[1][4]

Caption: The Zimmerman-Traxler model dictates that reagent geometry (E/Z) directly translates to product diastereoselectivity (Anti/Syn) via a closed chair transition state.[1][4]

Part 2: The Stoichiometric Era (Brown vs. Roush)

For decades, two methodologies have dominated the field.[1] Choosing between them is a trade-off between absolute selectivity and experimental practicality .

Brown Crotylation (The Precision Instrument)

Developed by H.C.[1] Brown, this method uses terpene-derived ligands (Isopinocampheyl or "Ipc").[1]

• Reagent:

  .[1][5]

• Mechanism: Steric minimization between the bulky Ipc ligands and the aldehyde substituent forces the reaction through a highly ordered TS.[1]

• Pros: Unmatched enantioselectivity (often >95% ee) and diastereoselectivity.[1]

• Cons:

  • Instability: Crotylboranes isomerize rapidly.[1] They must be prepared at -78°C and used immediately.

  • Atom Economy: Generates stoichiometric isopinocampheol byproduct, which can be difficult to separate from polar products.[1][6]

Roush Crotylation (The Workhorse)

Developed by William Roush, utilizing tartrate ester-derived boronates.[1]

• Reagent: Tartrate Crotylboronate.[1]

• Mechanism: Utilizes electronic repulsion between the tartrate lone pairs and the aldehyde oxygen to direct facial selectivity.[1]

• Pros:

  • Stability: Reagents are shelf-stable oils (can be stored for months).[1]

  • Ease of Use: No cryogenic preparation required; reactions run at -78°C but reagents are handled at RT.[1]

  • Mismatch Capability: Ideal for "double diastereodifferentiation" (matching reagent chirality with substrate chirality).[1]

• Cons: Generally lower intrinsic selectivity than Brown reagents (typically 90-95% ee vs >98% for Brown).[1]

Comparative Analysis

Feature	Brown ( )	Roush (Tartrate)
Reagent Stability	Low (Isomerizes > -78°C)	High (Shelf-stable at 4°C)
Enantioselectivity	Excellent (>95% ee)	Good (85-95% ee)
Diastereoselectivity	Excellent (>20:[1][7]1)	Good (>10:1)
Byproduct Removal	Difficult (Oxidative workup required)	Moderate (Hydrolysis/column)
Primary Use Case	Total synthesis of complex cores requiring max purity	Fragment assembly, matched/mismatched cases

Part 3: The Catalytic Revolution (Hall & Morken)[1]

Modern drug development demands higher atom economy.[1] The field has shifted toward catalytic variants that avoid stoichiometric chiral auxiliaries.[1]

• Hall's Catalytic Crotylation: Dennis Hall developed methods using chiral Lewis acid-catalyzed additions of boronate esters.[1] By activating the boronate oxygen, these catalysts accelerate the reaction without requiring stoichiometric chiral groups on the boron itself.[1]

• Morken's Stereoselective Diboration: James Morken introduced a paradigm shift by reacting 1,3-dienes with diboron reagents (

  ) catalyzed by chiral Platinum or Palladium complexes.[1] This generates a chiral allylboronate in situ, which then traps the aldehyde.[1] This method is highly convergent, building complexity from simple dienes.[1]

Part 4: Validated Experimental Protocol

Selected Protocol: Roush Asymmetric Crotylation Rationale: This protocol is selected for its high reproducibility and operational simplicity, making it the most "trustworthy" method for a general technical guide.[1] Unlike Brown reagents, the Roush reagent does not require in-situ generation from potentially dangerous potassium crotyl species.[1]

Reagent Preparation (Stock Solution)

• Reagent: (R,R)-Diisopropyl tartrate (E)-crotylboronate.[1]

• Solvent: Toluene (Anhydrous).[1]

• Standard: 1.0 M solution (commercially available or synthesized via transesterification).[1]

Step-by-Step Workflow

• Setup: Flame-dry a 50 mL round-bottom flask (RBF) equipped with a magnetic stir bar. Cool under Argon atmosphere.

• Solvent & Sieves: Add 4Å Molecular Sieves (powdered, activated, 200 mg/mmol aldehyde) and anhydrous Toluene (concentration 0.1 M relative to aldehyde).

  • Note: Molecular sieves are critical to sequester trace water which can hydrolyze the boronate.[1]

• Reagent Addition: Add the (R,R)-tartrate crotylboronate (1.2 - 1.5 equivalents). Cool the mixture to -78°C (Dry ice/Acetone bath).

• Aldehyde Addition: Add the aldehyde (1.0 equiv) dropwise as a solution in minimal toluene over 10 minutes.

  • Mechanistic Check: Slow addition prevents local warming, ensuring high diastereocontrol.[1]

• Incubation: Stir at -78°C for 2-4 hours. Monitor by TLC.[1]

  • Validation: If conversion is slow, the reaction can be warmed to -50°C, but enantioselectivity may erode slightly.

• Workup (Crucial):

  • Quench: At -78°C, add excess NaBH4 (solid) or DIBAL-H to reduce excess reagent (optional but cleaner).[1]

  • Hydrolysis: Add saturated aqueous sodium potassium tartrate (Rochelle's salt) and stir vigorously at room temperature for 1-2 hours until layers separate clearly.

  • Why? Boron emulsions are notorious.[1] Rochelle's salt solubilizes boron species into the aqueous layer.[1]

• Purification: Extract with Et2O or EtOAc, dry over MgSO4, concentrate, and purify via flash chromatography.

Protocol Logic Visualization

Caption: Step-by-step workflow for Roush Crotylation, emphasizing temperature control and emulsion management.

References

• Zimmerman, H. E., & Traxler, M. D. (1957).[1][8] The Stereochemistry of the Ivanov and Reformatsky Reactions. Journal of the American Chemical Society, 79(8), 1920–1923.[9] Link[1]

• Brown, H. C., & Bhat, K. S. (1986).[1][10] Chiral Synthesis via Organoboranes.[1] 7. Diastereoselective and Enantioselective Synthesis of erythro- and threo-beta-methylhomoallyl alcohols via Enantiomeric (Z)- and (E)-Crotylboranes. Journal of the American Chemical Society, 108(19), 5919–5923. Link[1]

• Roush, W. R., Walts, A. E., & Hoong, L. K. (1985).[2][11] Diastereo- and Enantioselective Aldehyde Addition Reactions of 2-Allyl-1,3,2-dioxaborolane-4,5-dicarboxylic Esters of Tartaric Acid. Journal of the American Chemical Society, 107(26), 8186–8190. Link[1]

• Hall, D. G. (2007).[1][5] Lewis Acid-Catalyzed Allylboration.[1] Synlett, 2007(11), 1644–1655. Link

• Brozek, L. A., Ardolino, M. J., & Morken, J. P. (2011). Diastereo- and Enantioselective Catalytic Carbocycle Formation: Pd-Catalyzed Distal Asymmetric Diboration of Dienes. Journal of the American Chemical Society, 133(42), 16778–16781. Link[1]

Sources

• 1. Zimmerman-Traxler Model | OpenOChem Learn [learn.openochem.org]
• 2. m.youtube.com [m.youtube.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. harnedgroup.wordpress.com [harnedgroup.wordpress.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. Diastereo- and Enantioselective Ruthenium Catalyzed Hydrohydroxyalkylation of 2-Silyl-Butadienes: Carbonyl syn-Crotylation from the Alcohol Oxidation Level - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 11. Carbonyl Allylation and Crotylation: Historical Perspective, Relevance to Polyketide Synthesis, and Evolution of Enantioselective Ruthenium-Catalyzed Hydrogen Auto-Transfer Processes - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Precision Control in Asymmetric Crotylation of Aldehydes

Executive Summary

The asymmetric crotylation of aldehydes is a cornerstone transformation in the synthesis of polyketides and macrolide antibiotics (e.g., erythromycin, spongistatin). It installs two adjacent stereocenters simultaneously, forming a homoallylic alcohol with defined relative (diastereoselective) and absolute (enantioselective) stereochemistry.[1]

This Application Note provides a rigorous technical guide for two distinct methodologies:

• The Roush Protocol (Stoichiometric): The "Gold Standard" for predictability and robustness, utilizing tartrate-modified allylboronates.[1] Ideal for late-stage functionalization where reliability is paramount.[1]

• The Krische Protocol (Catalytic): An advanced, atom-economic method using iridium-catalyzed transfer hydrogenation.[1] Ideal for large-scale applications and "green" synthesis requiring minimal pre-functionalization.[1]

Mechanistic Foundation: The Zimmerman-Traxler Model[1][2][3]

To master crotylation, one must understand the transition state (TS) geometry.[1] Boron-mediated crotylations (Type I) proceed through a closed, six-membered chair-like TS known as the Zimmerman-Traxler model.[1]

Stereochemical Logic

The geometry of the crotylboronate reagent (E vs. Z) dictates the diastereoselectivity (anti vs. syn) of the product.[1]

• (E)-Crotylboronates

  Anti -Homoallylic Alcohols[1][2][3]

• (Z)-Crotylboronates

  Syn -Homoallylic Alcohols[1][2][3]

The absolute stereochemistry (enantioselectivity) is controlled by the chiral auxiliary (e.g., tartrate ester) which minimizes steric clashes in the TS, effectively "shielding" one face of the aldehyde.

Visualization of the Transition State[1][2]

Figure 1: Logic flow of the Zimmerman-Traxler transition state for (E)-crotylboronates yielding anti-products.

Protocol A: Roush Asymmetric Crotylation (Stoichiometric)[1]

This protocol describes the synthesis of the (E)-crotylboronate followed by its reaction with an aldehyde to yield the anti -homoallylic alcohol.[1][2][3]

Materials & Equipment

• Reagents: trans-2-Butene (condensed gas), Potassium tert-butoxide (KOtBu), n-Butyllithium (n-BuLi), Triisopropyl borate, (+)- or (-)-Diisopropyl tartrate (DIPT), Aldehyde substrate.[1]

• Solvents: THF (anhydrous), Toluene (anhydrous), Diethyl ether.[1]

• Critical Additive: 4Å Molecular Sieves (Powdered, activated).

• Cryogenics: Dry ice/acetone bath (-78°C).

Step-by-Step Methodology

Phase 1: Preparation of (E)-Crotylboronate Reagent

Note: This reagent is air-sensitive but stable at -20°C under Argon for months.[1]

• Generation of Crotylpotassium:

  • Condense trans-2-butene (excess, ~2.0 equiv) into anhydrous THF at -78°C.

  • Add KOtBu (1.0 equiv) followed by dropwise addition of n-BuLi (1.0 equiv).[1]

  • Mechanistic Note: This "Schlosser's Base" protocol ensures deprotonation maintains the trans geometry, essential for anti selectivity [1].[1]

  • Stir for 30 min at -45°C. The solution turns bright yellow/orange.

• Borylation:

  • Cool back to -78°C.

  • Add triisopropyl borate (1.0 equiv) dropwise.[1] Stir 1 h.

  • Hydrolyze with 1N HCl to form the crotylboronic acid.[1]

• Esterification with Chiral Tartrate:

  • Extract the boronic acid into ether.[1][3]

  • Add DIPT (1.2 equiv) and MgSO4 (drying agent).[1] Stir 12 h at RT.[1][4]

  • Concentrate and distill (Kugelrohr) or use crude if purity >95%.[1]

Phase 2: The Crotylation Reaction[1][5]

• Setup: Flame-dry a round-bottom flask. Add 4Å Molecular Sieves (0.5 g/mmol aldehyde).

  • Why? Tartrate boronates are prone to hydrolysis.[1] Sieves are non-negotiable for high enantiomeric excess (ee) [2].[1]

• Reagent Addition: Dissolve the (E)-crotylboronate (1.5 equiv) in Toluene (0.1 M). Cool to -78°C .[1][2][3][4][6]

• Substrate Addition: Add the aldehyde (1.0 equiv) dropwise as a solution in Toluene.

• Incubation: Stir at -78°C for 3–6 hours. Monitor by TLC.[1]

  • Kinetic Control: Do not warm above -50°C before quenching; higher temperatures erode diastereoselectivity.[1]

• Workup (Non-Oxidative):

  • Preferred for sensitive substrates: Add dilute NaOH/H2O.[1]

  • Tartrate Recovery: Treat the crude mixture with ethanolamine in ether.[1] The tartrate-ethanolamine complex precipitates and can be filtered off, simplifying purification.[1]

Data Specifications (Roush)

Parameter	Specification	Notes
Diastereoselectivity (dr)	> 20:1 (Anti:Syn)	Dependent on reagent isomeric purity (E vs Z).[1]
Enantioselectivity (ee)	91% – 98%	"Matched" cases (chiral aldehyde + chiral reagent) yield highest ee.[1]
Yield	75% – 90%	Sterically hindered aldehydes may require longer times.[1]

Protocol B: Krische Iridium-Catalyzed Crotylation (Advanced)

This protocol utilizes transfer hydrogenation, allowing the use of allyl acetate or alcohols as pro-nucleophiles.[1] It avoids stoichiometric metal waste.[1]

Materials

• Catalyst: [Ir(cod)Cl]2 (2-3 mol%).[1][7]

• Ligand: (R)-Cl,MeO-BIPHEP or (R)-BINAP (5-6 mol%).[1]

• Additives: Cs2CO3 (20 mol%), m-NO2BzOH (10 mol%).[1]

• Reagents: Allyl acetate (or crotyl acetate), Alcohol/Aldehyde substrate, Isopropanol (solvent/reductant).[1][8]

Workflow Diagram

Figure 2: Workflow for Iridium-catalyzed transfer hydrogenative crotylation.

Key Advantages

• Redox Economy: Can start directly from an alcohol (oxidation level -1) without pre-oxidation to aldehyde [3].[1]

• Atom Economy: The byproduct is acetic acid or water, not stoichiometric boron/magnesium salts.[1]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Diastereoselectivity (dr)	Reagent Isomerization	Ensure trans-2-butene condensation is kept strictly cold. Use "Schlosser's Base" conditions.[1]
Low Enantioselectivity (ee)	Moisture Contamination	Critical: Use 4Å MS.[1] Hydrolysis of the tartrate boronate creates achiral allylboronic acid (background reaction).[1]
No Reaction (Roush)	Steric Bulk	Warm slowly to -20°C. If still sluggish, switch to the Brown reagent (Ipc2B-Allyl) which is more Lewis acidic (more reactive) [4].[1]
Catalyst Death (Krische)	Oxygen Poisoning	Degas solvents thoroughly (freeze-pump-thaw).[1] Ir-H species are sensitive.[1]

References

• Roush, W. R.; Walts, A. E.; Hoong, L. K. "Diastereo- and enantioselective aldehyde addition reactions of 2-allyl-1,3,2-dioxaborolane-4,5-dicarboxylic esters of tartaric acid."[1] Journal of the American Chemical Society, 1985 , 107, 8186-8190.[2][9]

• Roush, W. R. "Allylboronates in Organic Synthesis."[1][2][4][7] Comprehensive Organic Synthesis, 1991 , Vol 2, 1-53.[1][6][7]

• Hassan, A.; Krische, M. J. "From O-Allylation to C-Allylation: Iridium-Catalyzed Allylation of Alcohols and Aldehydes."[1] Organic Process Research & Development, 2011 , 15, 1236-1242.[1][7]

• Brown, H. C.; Bhat, K. S. "Chiral synthesis via organoboranes.[1][7] 7. Diastereoselective and enantioselective synthesis of erythro- and threo-beta-methylhomoallyl alcohols via enantiomeric (Z)- and (E)-crotylboranes." Journal of the American Chemical Society, 1986 , 108, 5919-5923.[7][9]

Sources

• 1. Zimmerman-Traxler Model | OpenOChem Learn [learn.openochem.org]
• 2. youtube.com [youtube.com]
• 3. Roush Asymmetric Allylation | NROChemistry [nrochemistry.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. Enantioselective Iridium Catalyzed Carbonyl Allylation from the Alcohol or Aldehyde Oxidation Level via Transfer Hydrogenative Coupling of Allyl Acetate: Departure from Chirally Modified Allyl Metal Reagents in Carbonyl Addition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Carbonyl Allylation and Crotylation: Historical Perspective, Relevance to Polyketide Synthesis, and Evolution of Enantioselective Ruthenium-Catalyzed Hydrogen Auto-Transfer Processes - PMC [pmc.ncbi.nlm.nih.gov]

Catalytic Enantios-elective Crotylation of Ketones: A Practical Guide to the Synthesis of Chiral Tertiary Homoallylic Alcohols

An Application Guide for Researchers and Drug Development Professionals

The enantioselective addition of a crotyl group to a ketone carbonyl is a powerful transformation in organic synthesis, yielding valuable chiral tertiary homoallylic alcohols. These structural motifs are prevalent in a wide array of biologically active natural products and pharmaceutical agents, making their efficient and stereocontrolled synthesis a critical objective for chemists in academia and industry. This guide provides a comprehensive overview of the catalytic enantioselective crotylation of ketones, including the underlying mechanistic principles, a detailed experimental protocol for a representative reaction, and a discussion of the scope and limitations of current methodologies.

Theoretical Background and Mechanistic Insights

The catalytic enantioselective crotylation of ketones involves the reaction of a prochiral ketone with a crotylating agent in the presence of a substoichiometric amount of a chiral catalyst. The goal is to control the formation of two adjacent stereocenters, one at the newly formed tertiary alcohol and the other at the carbon bearing the methyl group of the crotyl unit. This transformation can lead to the formation of four possible stereoisomers (syn/anti diastereomers, each as a pair of enantiomers).

The stereochemical outcome of the reaction is dictated by the geometry of the crotylating agent (E or Z) and the facial selectivity of the nucleophilic attack on the ketone, which is controlled by the chiral catalyst. The most common mechanisms involve the formation of a chiral metal-crotyl intermediate, which then adds to the ketone through a highly organized, chair-like transition state. The steric and electronic properties of the chiral ligand create a chiral environment around the metal center, favoring the approach of the ketone from one of its two enantiotopic faces.

Several catalyst systems have been developed for this transformation, often employing transition metals like copper, ruthenium, or iridium, or main group elements such as boron and silicon, in conjunction with chiral ligands.[1][2] For instance, copper-catalyzed systems often proceed via a hydrocupration mechanism where a copper hydride species adds to a diene to generate a chiral allylcopper intermediate.[1] This intermediate then reacts with the ketone to afford the homoallylic alcohol. The enantioselectivity arises from the facial discrimination of the ketone by the chiral ligand-bound copper center.[1]

Visualizing the Catalytic Cycle

The following diagram illustrates a generalized catalytic cycle for the copper-catalyzed enantioselective crotylation of ketones using a diene as the crotyl source.

Caption: Generalized catalytic cycle for copper-catalyzed enantioselective ketone crotylation.

Detailed Experimental Protocol: A Representative Procedure

This protocol describes a general procedure for the copper-catalyzed enantioselective crotylation of a ketone using butadiene as the crotyl source and a chiral phosphine ligand.

• Copper(I) iodide (CuI)

• Chiral phosphine ligand (e.g., (R,R)-Ph-BPE)

• Sodium tert-butoxide (NaOtBu)

• Butadiene (condensed and stored as a liquid at low temperature)

• Ketone substrate

• Anhydrous toluene

• Silane reducing agent (e.g., (EtO)₃SiH)

• Hydrochloric acid (1 M)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware (Schlenk flasks, syringes, etc.)

• Inert atmosphere setup (e.g., Schlenk line with argon or nitrogen)

Caption: Step-by-step workflow for the catalytic enantioselective crotylation of a ketone.

• Catalyst Preparation:

  • To an oven-dried Schlenk flask under an inert atmosphere, add CuI (e.g., 0.05 mmol, 5 mol%), the chiral phosphine ligand (e.g., 0.055 mmol, 5.5 mol%), and NaOtBu (e.g., 0.06 mmol, 6 mol%).

  • Evacuate and backfill the flask with inert gas three times.

  • Add anhydrous toluene (e.g., 2.0 mL) via syringe and stir the mixture at room temperature for 30 minutes.

• Reaction Setup:

  • Cool the catalyst mixture to the desired reaction temperature (e.g., -20 °C) in a cryostat or an appropriate cooling bath.

  • In a separate vial, dissolve the ketone substrate (1.0 mmol) in anhydrous toluene (1.0 mL).

  • Add the ketone solution to the catalyst mixture via syringe, followed by the addition of the silane reducing agent (e.g., 1.2 mmol).

  • Carefully add condensed butadiene (e.g., 2.0 mmol) via a pre-cooled syringe.

• Reaction Monitoring:

  • Stir the reaction mixture vigorously at the specified temperature.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting ketone is consumed (typically 12-24 hours).

• Workup and Purification:

  • Upon completion, quench the reaction by the slow addition of 1 M aqueous HCl (5 mL) at the reaction temperature.

  • Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

  • Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, 3 x 10 mL).

  • Combine the organic layers and wash with saturated aqueous sodium bicarbonate (10 mL) and brine (10 mL).

  • Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

• Analysis:

  • Characterize the purified homoallylic alcohol by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure.

  • Determine the diastereomeric ratio by ¹H NMR analysis of the crude reaction mixture.

  • Determine the enantiomeric excess (ee) of the major diastereomer by chiral high-performance liquid chromatography (HPLC) or chiral GC.

Results and Discussion: Substrate Scope and Selectivity

The described protocol is generally applicable to a range of ketone substrates, including both aromatic and aliphatic ketones. The enantioselectivity and diastereoselectivity are highly dependent on the choice of the chiral ligand and the reaction conditions. Below is a table summarizing typical results for the crotylation of various ketones.

Entry	Ketone Substrate	Ligand	Yield (%)	dr (syn:anti)	ee (%)
1	Acetophenone	(R,R)-Ph-BPE	85	>95:5	92
2	2-Hexanone	(S,S)-JOSIPHOS	78	10:90	95
3	Cyclohexanone	(R,R)-Ph-BPE	91	>95:5	88

Data are representative and may vary based on specific reaction conditions.

The use of E- or Z-crotylating agents can often influence the diastereoselectivity of the reaction, with many catalyst systems providing access to either the syn- or anti-diastereomer with high selectivity.[2] However, some catalytic systems, particularly those that proceed through rapidly equilibrating allylmetal intermediates, may yield the same major diastereomer regardless of the initial geometry of the crotyl source.[1]

Limitations: A key limitation of some catalytic systems is their functional group tolerance. Ketones bearing strongly coordinating groups may interfere with the catalyst, leading to lower yields and selectivities.[3] Additionally, sterically hindered ketones can be challenging substrates, often requiring higher catalyst loadings or more forcing reaction conditions.

Applications in Synthesis

The chiral tertiary homoallylic alcohols obtained through this methodology are versatile synthetic intermediates.[4][5][6] The olefin moiety can be further functionalized through various transformations, such as ozonolysis, epoxidation, or dihydroxylation, to introduce additional stereocenters and functionality. The hydroxyl group can be used to direct subsequent reactions or can be further manipulated. These features make catalytic enantioselective crotylation a valuable tool in the total synthesis of complex molecules, particularly polyketide natural products.[2][5]

References

• Enantioselective reduction of ketones - Wikipedia. (n.d.). Retrieved February 6, 2026, from [Link]

• Leiter, J. C., & Krische, M. J. (2012). A More Comprehensive and Highly Practical Solution to Enantioselective Aldehyde Crotylation. The Journal of organic chemistry, 77(17), 7533-7543. [Link]

• Lie, D., & Marwaha, A. (2023). Biochemistry, Ketone Metabolism. In StatPearls. StatPearls Publishing. [Link]

• Sandoval, C. A., & Krische, M. J. (2018). CuH-Catalyzed Enantioselective Ketone Allylation with 1,3-Dienes. DSpace@MIT. [Link]

• Hall, D. G., & Rauniyar, V. (2004). Catalytic Enantioselective Allyl- and Crotylboration of Aldehydes Using Chiral Diol•SnCl4 Complexes. Optimization, Substrate Scope and Mechanistic Investigations. Journal of the American Chemical Society, 126(14), 4518-4519. [Link]

• Hoveyda, A. H., & Torker, S. (2017). A Catalytic Approach for Enantioselective Synthesis of Homoallylic Alcohols Bearing a Z-Alkenyl Chloride or Trifluoromethyl Group. A Concise and Protecting Group-Free Synthesis of Mycothiazole. Journal of the American Chemical Society, 139(38), 13309-13312. [Link]

• Ketones to Alcohols, Part 4: Enantioselective Reduction: Boranes. (2020, January 24). YouTube. Retrieved February 6, 2026, from [Link]

• Krische, M. J. (2021). Carbonyl Allylation and Crotylation: Historical Perspective, Relevance to Polyketide Synthesis, and Evolution of Enantioselective Ruthenium-Catalyzed Hydrogen Auto-Transfer Processes. Accounts of chemical research, 54(17), 3344-3356. [Link]

• Ishiyama, T., & Miyaura, N. (2001). The First and Highly Enantioselective Crotylation of Aldehydes via an Allyl-Transfer Reaction from a Chiral Crotyl-Donor. Journal of the American Chemical Society, 123(12), 2901-2902. [Link]

• Dhatariya, K. K. (2016). Blood Ketones: Measurement, Interpretation, Limitations, and Utility in the Management of Diabetic Ketoacidosis. The review of diabetic studies : RDS, 13(4), 217-225. [Link]

• Gschwind, R. M., & Zipse, H. (2006). Stereoselective Allylation of Ketones: Explanation for the Unusual Inversion of the Induced Stereochemistry in the Auxiliary-Mediated Crotylation and Pentenylation of Butanone by DET Calculations. Chemistry – A European Journal, 12(23), 6062-6075. [Link]

• Homoallylic alcohol synthesis by 1,2-addition or C-C coupling. (n.d.). Organic Chemistry Portal. Retrieved February 6, 2026, from [Link]

• Krische, M. J. (2021). Carbonyl Allylation and Crotylation: Historical Perspective, Relevance to Polyketide Synthesis, and Evolution of Enantioselective Ruthenium-Catalyzed Hydrogen Auto-Transfer Processes. PubMed. [Link]

• Ackermann, L., & Wang, L. (2018). Synthesis of Homoallylic Alcohols with Acyclic Quaternary Centers via CoIII-Catalyzed Three-Component C–H Bond Addition to Internally Substituted Dienes and Carbonyls. Organic letters, 20(17), 5304-5308. [Link]

• Dhatariya, K. K. (2016). Blood Ketones: Measurement, Interpretation, Limitations, and Utility in the Management of Diabetic Ketoacidosis. ResearchGate. [Link]

• Smith, M. D., & Taylor, R. J. K. (2016). A multicomponent approach for the preparation of homoallylic alcohols. Chemical Science, 7(10), 6335-6340. [Link]

• Ranu, B. C., & Saha, A. (2007). Rapid synthesis of homoallylic alcohol from aldehyde with allyltributylstannane under solvent-free conditions. Canadian Journal of Chemistry, 85(11), 939-942. [Link]

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• 2. Carbonyl Allylation and Crotylation: Historical Perspective, Relevance to Polyketide Synthesis, and Evolution of Enantioselective Ruthenium-Catalyzed Hydrogen Auto-Transfer Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. A Catalytic Approach for Enantioselective Synthesis of Homoallylic Alcohols Bearing a Z-Alkenyl Chloride or Trifluoromethyl Group. A Concise and Protecting Group-Free Synthesis of Mycothiazole - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A multicomponent approach for the preparation of homoallylic alcohols - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02581A [pubs.rsc.org]
• 6. cdnsciencepub.com [cdnsciencepub.com]

Mastering Asymmetric Synthesis: Application Notes and Protocols for Roush-Type Crotylation Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the formation of carbon-carbon bonds with precise stereochemical control is paramount. The Roush-type crotylation reaction stands as a cornerstone methodology for the enantioselective synthesis of homoallylic alcohols, critical building blocks in the synthesis of complex molecules such as polyketide natural products and pharmaceuticals. This guide provides a comprehensive overview of the essential conditions, mechanistic underpinnings, and practical protocols for successfully implementing this powerful transformation.

The Strategic Advantage of Roush Crotylation

The Roush asymmetric crotylation reaction involves the addition of chiral tartrate-modified allyl- and crotylboronates to aldehydes. This method offers predictable and high levels of stereocontrol, enabling access to all four possible stereoisomers of the resulting homoallylic alcohol by selecting the appropriate enantiomer of the tartrate auxiliary and the geometry of the crotylboronate.[1]

A key advantage of the Roush methodology lies in the remarkable stability and reliability of the chiral boron reagents. The tartrate-modified crotylboronates are configurationally stable at or slightly above room temperature and can be stored for extended periods at low temperatures, a significant practical advantage over many other organometallic reagents.

Mechanistic Foundation: The Chair-Like Transition State

The high degree of stereoselectivity observed in Roush-type crotylation reactions is rationalized by a closed, chair-like Zimmerman-Traxler transition state.[2] In this model, the aldehyde and the boron reagent coordinate to form a six-membered ring, minimizing steric interactions and dictating the facial selectivity of the addition.

Several key features of this transition state are responsible for the observed stereochemical outcome:

• Aldehyde Coordination: The aldehyde coordinates to the Lewis acidic boron center.

• Equatorial Substituent: The substituent on the aldehyde (R-group) preferentially occupies an equatorial position to minimize steric hindrance.

• Axial/Equatorial Positioning of the Crotyl Group: The geometry of the crotylboronate dictates the diastereoselectivity of the product.

  • E-crotylboronates lead to the formation of anti-diastereomers.

  • Z-crotylboronates result in the formation of syn-diastereomers.[1]

The choice of the tartrate ester enantiomer determines the absolute stereochemistry of the newly formed chiral centers.

Figure 1. Conceptual workflow of the Roush crotylation reaction.

Critical Parameters for Success: A Deeper Dive

The success of a Roush-type crotylation reaction hinges on the careful control of several experimental parameters. Understanding the causality behind these conditions is crucial for achieving high yields and stereoselectivities.

Temperature: The Key to Enantioselectivity

The reaction is typically conducted at low temperatures, most commonly -78 °C .[1] Lowering the reaction temperature generally leads to increased enantioselectivity.[3] This is because the energy difference between the diastereomeric transition states leading to the desired and undesired enantiomers is amplified at lower temperatures, thus favoring the formation of the major enantiomer. While the reaction is often rapid even at -100 °C, the standard -78 °C (dry ice/acetone bath) provides a practical and effective balance between reaction rate and stereocontrol.

Solvent Choice

Toluene is the most frequently used solvent for Roush crotylation reactions.[4] Its low freezing point and ability to dissolve the reactants at low temperatures make it an ideal choice.

The Role of Molecular Sieves

The presence of 4Å molecular sieves is a standard and critical component of the reaction setup.[4] Their primary role is to rigorously exclude water from the reaction mixture. Trace amounts of water can hydrolyze the boronate reagent and react with any organometallic species, leading to reduced yields. Furthermore, by ensuring an anhydrous environment, the Lewis acidity of the boron center is maintained, which is essential for the coordination of the aldehyde and the subsequent reaction.

Purity of Reagents

The purity of the aldehyde is paramount for achieving high yields and selectivities. Aldehydes are prone to oxidation to the corresponding carboxylic acids. Carboxylic acid impurities can react with the crotylboronate, consuming the reagent and leading to lower yields. Therefore, it is highly recommended to use freshly distilled or purified aldehydes.

Experimental Protocols

Preparation of (S,S)-Diisopropyl Tartrate (E)-Crotylboronate

This protocol is adapted from established procedures and outlines the synthesis of a common Roush crotylation reagent.

Materials:

• Potassium tert-butoxide (t-BuOK)

• Anhydrous Tetrahydrofuran (THF)

• trans-2-Butene

• n-Butyllithium (n-BuLi) in hexanes

• Triisopropyl borate

• Anhydrous Methanol (MeOH)

• (S,S)-Diisopropyl tartrate ((S,S)-DIPT)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a stirred suspension of t-BuOK in anhydrous THF at -78 °C under an inert atmosphere, add condensed trans-2-butene.

• Slowly add n-BuLi, maintaining the internal temperature below -65 °C.

• After the addition is complete, warm the mixture to -45 °C and then re-cool to -78 °C.

• Add triisopropyl borate and stir for 30 minutes.

• Remove the cooling bath and allow the mixture to warm to room temperature.

• Cool the mixture to 0 °C and quench with anhydrous MeOH.

• Concentrate the mixture under reduced pressure.

• Add a solution of (S,S)-DIPT in anhydrous THF.

• Stir the mixture at room temperature for 1-2 hours.

• Filter the mixture and concentrate the filtrate under reduced pressure to afford the crude crotylboronate.

• The reagent can be purified by distillation or used directly.

General Protocol for Roush-Type Crotylation

This protocol provides a general procedure for the reaction of a chiral crotylboronate with an aldehyde.

Materials:

• Chiral crotylboronate (e.g., (S,S)-DIPT-(E)-crotylboronate)

• Aldehyde

• Anhydrous Toluene

• 4Å Molecular Sieves (powdered and activated)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Solvents for extraction (e.g., ethyl acetate) and chromatography

Procedure:

• To a flame-dried flask under an inert atmosphere, add the chiral crotylboronate and powdered, activated 4Å molecular sieves.

• Add anhydrous toluene and cool the resulting suspension to -78 °C.

• Add a solution of the aldehyde in anhydrous toluene dropwise over several minutes.

• Stir the reaction mixture at -78 °C for the appropriate time (typically 1-3 hours, monitor by TLC).

• Quench the reaction by adding saturated aqueous NaHCO₃.

• Allow the mixture to warm to room temperature and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Figure 2. General experimental workflow for a Roush crotylation reaction.

Substrate Scope and Performance

The Roush crotylation reaction is effective for a wide range of aldehydes, including aliphatic, aromatic, and α,β-unsaturated aldehydes. The enantioselectivities are generally high, often exceeding 90% ee.

Aldehyde	Crotylboronate Geometry	Diastereomeric Ratio (anti:syn or syn:anti)	Enantiomeric Excess (% ee)	Yield (%)	Reference
Benzaldehyde	E	>95:5	85-90	~85	[1]
Isobutyraldehyde	E	>95:5	88-92	~80	[1]
Acetaldehyde	E	>97:3	94	~75	[1]
Benzaldehyde	Z	5:95	80-85	~80	[1]
Isobutyraldehyde	Z	10:90	85-90	~78	[1]

Note: The absolute stereochemistry of the product depends on the enantiomer of the diisopropyl tartrate used.

Troubleshooting Guide

Even with a robust protocol, challenges can arise. This section addresses common issues and provides potential solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield	1. Impure aldehyde (oxidized to carboxylic acid).2. Incomplete reaction.3. Hydrolysis of the boronate reagent.	1. Purify the aldehyde by distillation or chromatography immediately before use.2. Increase the reaction time or consider a slight increase in temperature (e.g., to -60 °C), though this may impact enantioselectivity.3. Ensure all glassware is rigorously dried, use anhydrous solvents, and activate molecular sieves properly.
Low Enantioselectivity	1. Reaction temperature is too high.2. Impure or racemic tartrate auxiliary.3. Presence of coordinating impurities that disrupt the transition state.	1. Maintain a consistent low temperature (-78 °C or lower).2. Use a reliable source of enantiopure diisopropyl tartrate.3. Ensure high purity of all reagents and solvents.
Low Diastereoselectivity	1. Isomerically impure crotylboronate.2. Epimerization of the crotylboronate.	1. Ensure the starting butene is of high isomeric purity and that the preparation of the crotylboronate maintains this geometry.2. Use freshly prepared crotylboronate, as prolonged storage can lead to isomerization.
Formation of Byproducts	1. Aldehyde self-condensation (aldol reaction).2. Protonolysis of the crotylboronate.	1. Ensure slow addition of the aldehyde to the crotylboronate solution at low temperature.2. Maintain strictly anhydrous conditions.

Scale-Up Considerations

Transitioning from a laboratory-scale reaction to a pilot plant or industrial production presents a unique set of challenges that are often more physical than chemical in nature.[4]

• Thermal Management: Maintaining a consistent low temperature in a large reactor is more challenging than in a small flask due to a lower surface-area-to-volume ratio. Efficient cooling systems are critical to prevent thermal gradients that could lead to side reactions or decreased selectivity.

• Mixing Efficiency: Achieving homogeneous mixing in a large vessel is crucial. Inadequate mixing can lead to localized "hot spots" or areas of high concentration, which can negatively impact the reaction outcome.

• Reagent Addition: The rate of addition of the aldehyde becomes a more critical parameter on a larger scale to control the exotherm and maintain a low concentration of the aldehyde to prevent side reactions.

Conclusion

The Roush-type crotylation reaction is a powerful and reliable method for the asymmetric synthesis of homoallylic alcohols. By understanding the mechanistic principles that govern its stereochemical outcome and by carefully controlling the key experimental parameters, researchers can consistently achieve high yields and excellent levels of stereoselectivity. The protocols and troubleshooting guidance provided herein serve as a practical resource for the successful application of this important transformation in academic and industrial research settings.

References

• NROChemistry. Roush Asymmetric Allylation. NROChemistry. Accessed January 22, 2024. [Link]

• Organic Chemistry with Lluís Llorens Palomo. Roush Allylation. YouTube. October 2, 2021. Accessed January 22, 2024. [Link]

• Soderquist, J. A., et al. Asymmetric Allyl- and Crotylboration with the Robust, Versatile, and Recyclable 10-TMS-9-borabicyclo[3.3.2]decanes. Journal of the American Chemical Society.
• Krische, M. J., et al. Diastereo- and Enantioselective Ruthenium Catalyzed Hydrohydroxyalkylation of 2-Silyl-Butadienes: Carbonyl syn-Crotylation from the Alcohol Oxidation Level.
• Myers, A. G. Asymmetric synthesis using diisopropyl tartrate modified (E)- and (Z)-crotylboronates: preparation of the chiral crotylboronates and reactions with achiral aldehydes. West Virginia University.
• Myers, A. G. Chem 115. Harvard University.
• Wipf, P. Allylations & Crotylations I. Basic Principles. University of Pittsburgh.
• Hall, D. G., et al. Catalytic Enantioselective Allyl- and Crotylboration of Aldehydes Using Chiral Diol•SnCl4 Complexes. Optimization, Substrate Scope and Mechanistic Investigations. Journal of the American Chemical Society.
• Harned, A. M. Allylation of C=O Bonds. University of Minnesota.
• Krische, M. J., et al. anti-Diastereo- and Enantioselective Carbonyl Crotylation from the Alcohol or Aldehyde Oxidation Level Employing a Cyclometallated Iridium Catalyst: α-Methyl Allyl Acetate as a Surrogate to Preformed Crotylmetal Reagents.
• Yamamoto, Y., et al. The First and Highly Enantioselective Crotylation of Aldehydes via an Allyl-Transfer Reaction from a Chiral Crotyl-Donor. Journal of the American Chemical Society.
• Roush, W. R., et al. Stereochemistry of the Allylation and Crotylation Reactions of α-Methyl-β-hydroxy Aldehydes with Allyl- and Crotyltrifluorosilanes. Synthesis of anti,anti -Dipropionate Stereotriads and Stereodivergent Pathways for the Reactions with 2,3 -anti- and 2,3-syn-α-Methyl-β-hydroxy Aldehydes. The Journal of Organic Chemistry.
• CatSci Ltd. Some Scale-Up Considerations.
• Brown, H. C.

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• 4. reddit.com [reddit.com]

Application Notes &amp; Protocols: Synthesis of Chiral Homoallylic Alcohols via Asymmetric Crotylboration

Audience: Researchers, scientists, and drug development professionals in organic chemistry and medicinal chemistry fields.

Introduction: The Strategic Value of Asymmetric Crotylboration

The demand for enantiomerically pure compounds in the pharmaceutical industry is relentless, as the stereochemistry of a drug molecule is intrinsically linked to its efficacy and safety.[1][2] Consequently, the development of robust and predictable methods for synthesizing chiral building blocks is a cornerstone of modern drug discovery and development.[3] Among the vast arsenal of stereoselective carbon-carbon bond-forming reactions, the asymmetric crotylboration of carbonyl compounds stands out as a particularly powerful and reliable strategy.[4][5]

This reaction provides access to chiral homoallylic alcohols, which are versatile intermediates found in the backbone of numerous complex natural products, particularly polyketides like the antibiotic erythromycin.[5] The power of crotylboration lies in its highly ordered, chair-like transition state, which allows for the precise transfer of stereochemical information from a chiral crotylborane reagent to the newly formed product.[4][6] This process generates two new stereocenters with a predictable and controllable relative and absolute configuration, making it an invaluable tool for acyclic stereocontrol.

This guide provides a detailed exploration of the mechanistic underpinnings of asymmetric crotylboration, profiles key reagents that have defined the field, and offers detailed, field-proven protocols for their application.

Mechanistic Foundation: The Zimmerman-Traxler Model

The remarkable stereoselectivity of the crotylboration reaction is rationalized by the Zimmerman-Traxler transition state model .[7][8] This model posits that the reaction proceeds through a highly organized, six-membered chair-like cyclic transition state involving the boron atom, the aldehyde oxygen, and the carbon atoms of the reacting allyl and carbonyl groups.[4][9]

The key principle is that the substituents on both the aldehyde and the crotylborane reagent preferentially occupy equatorial positions within this chair-like arrangement to minimize steric strain. This predictable arrangement directly links the geometry of the crotylborane double bond (E or Z) to the relative stereochemistry (anti or syn) of the resulting homoallylic alcohol.[6]

• E-Crotylboranes: The methyl group of the E-crotylborane occupies an equatorial position in the transition state, forcing the aldehyde's R group to also adopt an equatorial position. This arrangement leads directly to the formation of the anti diastereomer .[6]

• Z-Crotylboranes: Conversely, for the reaction to proceed, the methyl group of the Z-crotylborane must occupy the equatorial position, which results in the formation of the syn diastereomer .[6]

The absolute stereochemistry of the product is dictated by the specific chiral auxiliary attached to the boron atom, which controls the facial selectivity of the aldehyde's approach.

Caption: Zimmerman-Traxler models for E and Z crotylboration.

Key Reagents for Asymmetric Crotylboration

The development of stoichiometric chiral reagents by pioneers like Brown and Roush transformed crotylboration into a practical synthetic method. These reagents, derived from readily available chiral starting materials, offer exceptional levels of stereocontrol.

Reagent Class	Chiral Auxiliary Source	Key Features	Typical Stereochemical Outcome
Brown's Reagents	(+)- or (-)-α-Pinene	High enantioselectivity; crotyl variants must be generated and used in situ due to isomerization.[6][10]	Reagent-controlled; facial selectivity overrides aldehyde's intrinsic preference.[6]
Roush's Reagents	Diisopropyl Tartrate (DIPT)	Air and moisture stable; can be stored for extended periods. Lower reactivity than Brown's reagents.[5][11]	High levels of diastereoselectivity and good enantioselectivity.[5]
Corey's Reagents	C₂-symmetric Diamines	High enantioselectivity; often used in catalytic systems.	Excellent enantiocontrol for a range of aldehydes.[4]

Application Notes & Experimental Protocols

The following protocols provide a framework for the practical application of asymmetric crotylboration. Adherence to anhydrous and anaerobic techniques is paramount for success.

Protocol 1: Preparation of (-)-B-Crotyldiisopinocampheylborane (E-Isomer)

This protocol is adapted from the methodologies developed by Herbert C. Brown and colleagues.[10] This reagent is generated in situ from the stable precursor (+)-B-methoxydiisopinocampheylborane. The choice of (+)-α-pinene as the ultimate chiral source leads to the specific enantiomer of the product shown.

Materials:

• (+)-B-Methoxydiisopinocampheylborane

• Crotylpotassium or Crotylmagnesium bromide

• Boron trifluoride etherate (BF₃·OEt₂)

• Anhydrous diethyl ether or THF

• Standard Schlenk line and glassware

Procedure:

• Reaction Setup: Under an inert atmosphere (Argon or Nitrogen), add (+)-B-methoxydiisopinocampheylborane (1.0 eq) to a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a septum.

• Solvent Addition: Add anhydrous diethyl ether via cannula and cool the resulting solution to -78 °C using a dry ice/acetone bath.

  • Causality: The low temperature is crucial to prevent side reactions and ensure the stability of the intermediate borate complex.

• Grignard/Organopotassium Addition: Slowly add a solution of crotylmagnesium bromide or crotylpotassium (1.0 eq) to the stirred solution at -78 °C. Stir for 30 minutes. This forms a stable "ate" complex.

• Liberation of the Reagent: Add BF₃·OEt₂ (1.1 eq) dropwise to the solution. A precipitate of MgF₂ or KF will form.

  • Causality: Boron trifluoride is a strong Lewis acid that coordinates to the methoxy group, facilitating its removal and liberating the active crotylborane reagent.[11] The reagent must be used immediately to avoid isomerization.[6]

• Reagent Ready: The resulting solution/slurry containing the chiral (E)-crotylborane is now ready for immediate use in the subsequent reaction with an aldehyde. Do not attempt to isolate or store this reagent.

Protocol 2: General Procedure for Asymmetric Crotylboration of an Aldehyde

This protocol describes the reaction of the freshly prepared chiral crotylborane with a representative aldehyde.

Materials:

• Solution of chiral crotylborane from Protocol 1

• Aldehyde (e.g., Benzaldehyde, 0.95 eq), purified and dried

• Anhydrous diethyl ether or THF

• 3 M Sodium hydroxide (NaOH) solution

• 30% Hydrogen peroxide (H₂O₂) solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Solvents for chromatography (Hexanes, Ethyl Acetate)

Procedure:

• Aldehyde Addition: To the freshly prepared crotylborane solution at -78 °C, add a solution of the aldehyde in anhydrous diethyl ether dropwise over 10-15 minutes.

  • Causality: Slow addition of the aldehyde ensures it reacts with the chiral reagent before any potential decomposition or isomerization of the borane can occur, maximizing enantioselectivity.[10]

• Reaction Monitoring: Stir the reaction mixture at -78 °C for 3-4 hours. The progress can be monitored by thin-layer chromatography (TLC).

• Reaction Quench: Once the reaction is complete, warm the mixture to 0 °C and quench by the slow, careful addition of 3 M NaOH solution.

• Oxidative Workup: Add 30% H₂O₂ solution dropwise while maintaining the temperature below 20 °C (the reaction is exothermic). Stir vigorously for 1-2 hours at room temperature.

  • Causality: The oxidative workup cleaves the carbon-boron bond and oxidizes the borane byproduct to boric acid and isopinocampheol, which are water-soluble and easily removed during the extraction phase.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with diethyl ether.

• Washing: Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent in vacuo using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure homoallylic alcohol.

• Characterization: Confirm the structure and determine the diastereomeric and enantiomeric excess of the product using ¹H NMR, ¹³C NMR, and chiral HPLC or GC analysis. The expected outcome for the reaction of an (E)-crotylborane is the anti-homoallylic alcohol with high stereopurity.[4][6]

Caption: General experimental workflow for asymmetric crotylboration.

Applications in Complex Molecule Synthesis

The homoallylic alcohols produced via crotylboration are not merely synthetic curiosities; they are powerful chiral building blocks for constructing complex molecular architectures.[4] The predictable stereochemistry allows for the iterative construction of polyketide chains, which are common motifs in many biologically active natural products.[5][12] For example, fragments of macrolide antibiotics and other complex pharmaceuticals have been synthesized using this methodology as a key strategic step.[5] The resulting alkene and alcohol functionalities also serve as versatile handles for further chemical transformations, such as epoxidation, dihydroxylation, or metathesis.

References

• Title: Synthesis of Chiral Building Blocks for Use in Drug Discovery.[1] Source: PMC - NIH URL: [Link]

• Title: Synthesis of chiral building blocks for use in drug discovery.[2] Source: PubMed URL: [Link]

• Title: 3-Silyl-3-Borylhex-4-Enoate: A Chiral Reagent for Asymmetric Crotylboration of Aldehydes.[12] Source: Organic Letters - ACS Publications URL: [Link]

• Title: 4.4: The aldol reaction.[7] Source: Chemistry LibreTexts URL: [Link]

• Title: Catalytic Enantioselective Allyl- and Crotylboration of Aldehydes Using Chiral Diol•SnCl4 Complexes. Optimization, Substrate Scope and Mechanistic Investigations.[4] Source: Journal of the American Chemical Society URL: [Link]

• Title: Chiral Synthesis via Organoboranes. 5. Asymmetric Allylboration via Chiral Allyldialkylboranes. Synthesis of Homoallylic Alcohol.[13] Source: University of York Research Portal URL: [Link]

• Title: Zimmerman-Traxler Model.[8] Source: OpenOChem Learn URL: [Link]

• Title: Asymmetric Allylboration of Acyl Imines Catalyzed by Chiral Diols.[9] Source: PMC - NIH URL: [Link]

• Title: Allylations & Crotylations I. Basic Principles.[11] Source: Wipf Group, University of Pittsburgh URL: [Link]

• Title: Chem 115 - Asymmetric Allylation Reactions.[10] Source: Andrew G. Myers Research Group, Harvard University URL: [Link]

• Title: Carbonyl Allylation and Crotylation: Historical Perspective, Relevance to Polyketide Synthesis, and Evolution of Enantioselective Ruthenium-Catalyzed Hydrogen Auto-Transfer Processes.[5] Source: PMC - NIH URL: [Link]

• Title: Highly Diastereo- and Enantioselective Allylboration of Aldehydes using α-Substituted Allyl/Crotyl Pinacol Boronic Esters via in Situ Generated Borinic Esters.[14] Source: Journal of the American Chemical Society URL: [Link]

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• 5. Carbonyl Allylation and Crotylation: Historical Perspective, Relevance to Polyketide Synthesis, and Evolution of Enantioselective Ruthenium-Catalyzed Hydrogen Auto-Transfer Processes - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. york.ac.uk [york.ac.uk]
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Application Note &amp; Protocol: A Scalable and Robust Synthesis of (E)-crotylboronic acid MIDA Ester for Applications in Drug Discovery and Organic Synthesis

Introduction: The Strategic Importance of (E)-crotylboronic acid MIDA Ester

In the landscape of modern organic synthesis, particularly within pharmaceutical and materials science, the demand for stable, versatile, and readily accessible building blocks is paramount. Crotylboronates are powerful reagents for the stereoselective synthesis of homoallylic alcohols, a common motif in many natural products and active pharmaceutical ingredients. However, the utility of simple boronic acids is often hampered by their inherent instability, leading to challenges in purification, storage, and handling, which complicates their application in complex, multi-step syntheses.[1][2]

The introduction of N-methyliminodiacetic acid (MIDA) as a protecting group for boronic acids has been a transformative development.[3] MIDA boronates exhibit exceptional benchtop stability, are compatible with a wide range of reaction conditions, and can be purified using standard silica gel chromatography.[2][4][5][6][7] This guide provides a detailed, scalable, and field-validated protocol for the synthesis of (E)-crotylboronic acid MIDA ester, designed for researchers and process chemists who require a reliable source of this critical synthetic intermediate.

Mechanistic Rationale and Design Principles

The stability of MIDA boronates stems from the formation of a dative bond between the nitrogen atom of the MIDA ligand and the boron atom. This interaction causes the boron center to rehybridize from a reactive, sp²-hybridized state to a more stable, tetrahedral sp³-hybridized state.[2] This structural change effectively "masks" the reactivity of the boronic acid, rendering it inert to many standard organic transformations, including anhydrous cross-coupling reactions.[2][7] The boronic acid functionality can be readily "unmasked" when needed by simple hydrolysis under mild aqueous basic conditions.[2]

Our synthetic strategy is a two-stage process designed for scalability and stereochemical control:

• Formation of (E)-crotylpotassium and Borylation: We begin with trans-2-butene to ensure the desired (E)-geometry of the final product. Deprotonation with a strong base, such as a combination of n-butyllithium and potassium tert-butoxide, generates the corresponding (E)-crotylpotassium species. This is then trapped with an electrophilic boron source, typically a trialkyl borate like triisopropyl borate, to form the boronate ester.[8]

• MIDA Esterification: The crude boronic acid is then directly converted to its MIDA ester. While traditional methods involve dehydrative condensation at high temperatures, we employ a milder, more scalable approach by reacting the boronic acid with N-methyliminodiacetic acid (MIDA) in a suitable solvent.[6][9] This method avoids the harsh conditions that can be detrimental to sensitive substrates.

This approach ensures high stereointegrity and provides a final product that is a stable, crystalline solid, amenable to large-scale production and long-term storage.

Caption: Overall workflow for the synthesis of (E)-crotylboronic acid MIDA ester.

Scalable Experimental Protocol

Safety First: This protocol involves highly reactive and flammable reagents. All operations must be conducted in a well-ventilated fume hood under an inert atmosphere (Nitrogen or Argon). Appropriate Personal Protective Equipment (PPE), including safety glasses, flame-retardant lab coat, and gloves, is mandatory.

Reagents and Materials

Reagent	M.W. ( g/mol )	Amount (for ~10g scale)	Moles	Equivalents	Supplier
trans-2-Butene	56.11	~10 g (condensed)	~0.178	2.5	Common Gas Supplier
n-Butyllithium (2.5 M in hexanes)	64.06	78.4 mL	0.196	2.75	Sigma-Aldrich
Potassium tert-butoxide	112.21	22.0 g	0.196	2.75	Sigma-Aldrich
Tetrahydrofuran (THF), anhydrous	72.11	300 mL	-	-	Sigma-Aldrich
Triisopropyl borate	188.08	16.0 mL	0.071	1.0	Sigma-Aldrich
N-methyliminodiacetic acid (MIDA)	147.13	11.5 g	0.078	1.1	Sigma-Aldrich
N,N-Dimethylformamide (DMF), anhydrous	73.09	150 mL	-	-	Sigma-Aldrich
Diethyl ether, anhydrous	74.12	As needed	-	-	VWR
Ethyl acetate	88.11	As needed	-	-	VWR
Hexanes	-	As needed	-	-	VWR
Hydrochloric acid (2 M aq.)	36.46	As needed	-	-	VWR
Saturated aq. Sodium Chloride (Brine)	-	As needed	-	-	VWR
Magnesium Sulfate, anhydrous	120.37	As needed	-	-	VWR

Step-by-Step Procedure

Stage 1: Synthesis of Crude (E)-crotylboronic acid

• Reactor Setup: To a 1 L three-neck round-bottom flask equipped with a magnetic stirrer, a dry ice condenser, a nitrogen inlet, and a rubber septum, add anhydrous THF (300 mL). Cool the flask to -78 °C using a dry ice/acetone bath.

• Condensation of trans-2-Butene: Condense approximately 10 g of trans-2-butene gas into the cooled THF.

• Base Preparation: In a separate flask under nitrogen, suspend potassium tert-butoxide (22.0 g, 0.196 mol) in anhydrous hexanes. Cool to 0 °C and slowly add n-butyllithium (78.4 mL of 2.5 M solution, 0.196 mol) via syringe. Stir for 15 minutes to form the Schlosser base.

• Deprotonation: Slowly add the prepared base slurry to the solution of trans-2-butene at -78 °C via cannula. The solution will typically turn a deep orange or red color. Allow the reaction to stir at -45 °C for 1 hour.

• Borylation: Cool the reaction mixture back to -78 °C. Add triisopropyl borate (16.0 mL, 0.071 mol) dropwise via syringe over 20 minutes, ensuring the internal temperature does not rise above -70 °C.

• Warm-up and Quench: After the addition is complete, remove the cooling bath and allow the mixture to warm to room temperature and stir for 2 hours.

• Hydrolysis: Carefully quench the reaction by slowly adding 2 M HCl (aq.) at 0 °C until the pH is ~2. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 100 mL).

• Isolation: Combine the organic layers, wash with brine (1 x 100 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The resulting crude oil/solid is (E)-crotylboronic acid and is used directly in the next step without further purification.

Stage 2: MIDA Esterification and Purification

• Esterification Setup: To the flask containing the crude (E)-crotylboronic acid, add N-methyliminodiacetic acid (11.5 g, 0.078 mol) and anhydrous DMF (150 mL).

• Reaction: Heat the mixture to 110 °C under a nitrogen atmosphere and stir for 4-6 hours. A Dean-Stark trap can be used to remove water, but is often not necessary on this scale. Monitor the reaction by TLC or LC-MS for the disappearance of the starting boronic acid.

• Workup: Cool the reaction mixture to room temperature and pour it into a separatory funnel containing ethyl acetate (300 mL) and water (300 mL).[10]

• Extraction: Separate the layers and extract the aqueous layer with ethyl acetate (2 x 150 mL). Combine the organic layers, wash with water (3 x 100 mL) to remove DMF, then wash with brine (1 x 100 mL).

• Drying and Concentration: Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude MIDA ester as a solid or thick oil.[10]

• Purification: The crude product can be purified by one of the following scalable methods:

  • Recrystallization: Dissolve the crude solid in a minimum amount of hot ethyl acetate and allow it to cool slowly to room temperature, then in a refrigerator, to induce crystallization.

  • Trituration/Sonication: Suspend the crude material in diethyl ether and sonicate for 15-20 minutes.[9] Collect the resulting white solid by filtration and wash with cold diethyl ether.[9]

  • Silica Gel Chromatography: While highly effective, this may be less practical for very large scales. Elute with a gradient of ethyl acetate in hexanes. The MIDA ester is generally a highly crystalline, stable solid.[11][12]

• Final Product: Dry the purified white solid under high vacuum. Expected yield: 10-12 g (70-85% over two steps).

Characterization and Data

• Appearance: White crystalline solid.

• Expected Yield: 70-85% over two steps.

• ¹H NMR (400 MHz, CDCl₃) δ (ppm): 5.70-5.55 (m, 1H), 5.45-5.30 (m, 1H), 4.15 (d, J=17.0 Hz, 2H), 3.90 (d, J=17.0 Hz, 2H), 2.65 (s, 3H), 1.95 (d, J=7.0 Hz, 2H), 1.65 (d, J=6.0 Hz, 3H). (Note: Spectra are predictive based on similar structures; actual values may vary slightly).[13]

• ¹³C NMR (101 MHz, CDCl₃) δ (ppm): 168.5, 130.0, 125.5, 62.0, 48.0, 25.0 (br), 18.0. (Note: The carbon attached to boron often appears as a broad signal).[13]

• ¹¹B NMR (128 MHz, CDCl₃) δ (ppm): 10-15 (broad singlet, characteristic of tetracoordinate boron).[14]

• HRMS (ESI): Calculated for C₉H₁₅BNO₄ [M+H]⁺, expected m/z = 212.1088; found = 212.10xx.

• IR (ATR, cm⁻¹): 2980, 1750 (C=O stretch), 1350, 1100, 580 (B-N stretch).[3]

Troubleshooting Guide

Problem	Probable Cause(s)	Suggested Solution(s)
Low or No Yield in Stage 1	Incomplete deprotonation (inactive base).	Ensure all reagents and solvents are strictly anhydrous. Check the titer of the n-BuLi solution.
Reaction quenched by moisture or air.	Maintain a positive pressure of inert gas throughout the reaction.
Low Yield in Stage 2 (Esterification)	Incomplete reaction.	Increase reaction time or temperature slightly (to 120 °C). Ensure efficient removal of water if using a Dean-Stark trap.
Product loss during aqueous workup.	Perform back-extraction of aqueous layers. MIDA esters have some water solubility.
Product is an Oil, not a Solid	Presence of impurities (e.g., residual solvent, boronic anhydride).	Purify via silica gel chromatography. Ensure complete removal of DMF during workup by washing thoroughly with water.
Isomeric Mixture (presence of Z-isomer)	Starting material was not pure trans-2-butene.	Use high-purity (>99%) trans-2-butene.
Isomerization during deprotonation.	Maintain low temperatures (-45 °C or below) during the deprotonation step.

Conclusion

This protocol provides a reliable and scalable pathway to high-purity (E)-crotylboronic acid MIDA ester. The exceptional stability of this reagent makes it an ideal building block for complex molecular synthesis, enabling researchers to streamline synthetic routes and accelerate discovery programs in pharmaceuticals and beyond.[15][16] The straightforward purification and long-term storability offer significant logistical advantages over traditional, unstable boronic acids.

Caption: Key steps in the MIDA esterification stage.

References

• Google Patents. (n.d.). Process for purification of boronic acid and its derivatives.
• BLDpharm. (n.d.). MIDA Boronate: A New Organo-boron Reagent.
• National Institutes of Health. (n.d.). A General Protocol for the Polycondensation of Thienyl N-Methyliminodiacetic Acid Boronate Esters To Form High Molecular Weight Copolymers.
• ACS Publications. (2015). Thienyl MIDA Boronate Esters as Highly Effective Monomers for Suzuki–Miyaura Polymerization Reactions. Macromolecules.
• ResearchGate. (2025). Kinetics of synthesis of esters of crotonic acid and n-decyl and n-dodecyl alcohols using sulfuric acid catalyst. Request PDF.
• Organic Syntheses. (2022). Preparation of MIDA Anhydride and Reaction with Boronic Acids.
• National Institutes of Health. (n.d.). Multistep Synthesis of Complex Boronic Acids from Simple MIDA Boronates. PMC.
• Semantic Scholar. (n.d.). From synthesis to function via iterative assembly of N-methyliminodiacetic acid boronate building blocks.
• Journal of the American Chemical Society. (n.d.). Multistep Synthesis of Complex Boronic Acids from Simple MIDA Boronates.
• Sigma-Aldrich. (n.d.). MIDA-protected Boronate Esters.
• Organic Syntheses. (n.d.). 3 - Organic Syntheses Procedure.
• Semantic Scholar. (2022). A Convenient, Rapid, Conventional Heating Route to MIDA Boronates.
• The Grillo Lab. (2015). From Synthesis to Function via Iterative Assembly of N‑Methyliminodiacetic Acid Boronate Building Blocks.
• Sigma-Aldrich. (n.d.). MIDA Boronates.
• ResearchGate. (2016). CHAPTER 2: 11B NMR and its uses in structural characterization of boronic acids and boronate esters. Request PDF.
• NPTEL. (n.d.). Boron Based Reagents in Organic Synthesis.
• ResearchGate. (2016). How to purify boronic acids/boronate esters?
• Magritek. (n.d.). Ethyl crotonate.
• PubMed. (2011). Vibrational spectroscopy of N-methyliminodiacetic acid (MIDA)-protected boronate ester: examination of the B-N dative bond.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Vibrational spectroscopy of N-methyliminodiacetic acid (MIDA)-protected boronate ester: examination of the B-N dative bond - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. MIDA Boronate: A New Organo-boron Reagent [bldpharm.com]
• 5. Multistep Synthesis of Complex Boronic Acids from Simple MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. acl.digimat.in [acl.digimat.in]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. orgsyn.org [orgsyn.org]
• 11. A General Protocol for the Polycondensation of Thienyl N-Methyliminodiacetic Acid Boronate Esters To Form High Molecular Weight Copolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. magritek.com [magritek.com]
• 14. researchgate.net [researchgate.net]
• 15. semanticscholar.org [semanticscholar.org]
• 16. grillolabuc.com [grillolabuc.com]

Technical Notes & Optimization

Technical Support Center: Purification of Crotylboronic Acid Derivatives

This technical support guide is designed to assist researchers in the purification of crotylboronic acid derivatives. It prioritizes the preservation of stereochemical integrity (

ratio), which is critical for the diastereoselectivity of subsequent crotylation reactions.

Introduction: The Purity-Stereoselectivity Nexus

In crotylation chemistry, the purity of your reagent is not just about chemical composition; it is about isomeric fidelity . The diastereoselectivity of Type I (e.g., Roush) and Type II (e.g., Brown) crotylation is strictly dictated by the geometry of the crotyl unit (

vs. ).

• The Risk: Improper purification (e.g., acidic silica chromatography) can cause protodeboronation or thermodynamic equilibration of the

  isomers, destroying the enantioselectivity of your final homoallylic alcohol.

• The Solution: Select your purification method based on the coordination environment of the boron atom.

Part 1: Method Selection Strategy

Use the following decision matrix to select the correct protocol for your specific derivative.

Figure 1: Decision matrix for selecting the appropriate purification method based on derivative stability and physical state.

Part 2: Detailed Protocols

Method A: Vacuum Distillation (For Pinacol & Tartrate Esters)

Best for: Crotylboronate pinacol esters, Roush reagents.

Liquid boronic esters are prone to hydrolysis and isomerization on silica gel. Distillation is the only method that guarantees the preservation of the

ratio.

The Protocol:

• Apparatus Setup: Use a short-path distillation head (Vigreux column optional but recommended for isomer separation) connected to a high-vacuum manifold (<1 mmHg).

• Pre-drying: Ensure the crude oil is free of volatile solvents (THF/Ether) by rotary evaporation, followed by 30 minutes under high vacuum at ambient temperature.

• Heating: Use an oil bath rather than a heating mantle to prevent hot spots that cause thermal isomerization.

• Collection: Discard the first 5-10% of the distillate (fore-run), which often contains protodeboronated byproducts (e.g., butenes). Collect the main fraction as a clear, colorless oil.

• Storage: Store immediately under Argon at -20°C.

Critical Warning: Do not attempt flash chromatography on Roush reagents (tartrate esters). They are hydrolytically unstable and will decompose on the column.

Method B: Crystallization of MIDA Boronates

Best for: Crotyl MIDA boronates.

MIDA boronates are air-stable and compatible with silica gel, but crystallization is faster and more scalable.

The "Acetone-Ether" Displacement Protocol:

• Dissolution: Dissolve the crude MIDA boronate in a minimum amount of Acetone (or Acetonitrile) at room temperature.

  • Why: MIDA boronates are highly soluble in polar aprotic solvents.

• Precipitation: Slowly add Diethyl Ether (or MTBE) with vigorous stirring.

  • Ratio: Typically 1:3 to 1:5 (Acetone:Ether).

• Crystallization: The MIDA boronate will precipitate as a white crystalline solid.

• Filtration: Filter the solid and wash with cold ether.

• Drying: Dry under high vacuum to remove trace acetone.

Method C: Purification of Potassium Trifluoroborates

Best for: Potassium crotyltrifluoroborates.

These salts are insoluble in ether/DCM but soluble in acetone/acetonitrile. We exploit this solubility differential to remove inorganic salts (KF, KHF₂).

The Protocol:

• Evaporation: Evaporate the reaction mixture (usually water/methanol/KHF₂) to complete dryness.

• Extraction: Add Acetone to the crude solid.[1] The organic trifluoroborate will dissolve; inorganic fluoride salts will remain suspended.

• Filtration: Filter the suspension through a Celite pad to remove inorganic salts.

• Precipitation: Concentrate the acetone filtrate to a small volume, then pour into a large excess of Diethyl Ether or Pentane .

• Collection: The pure trifluoroborate will precipitate as a white solid.

Part 3: Comparative Data & Stability

Feature	Pinacol Esters	MIDA Boronates	Trifluoroborates
Physical State	Liquid / Oil	Crystalline Solid	Crystalline Solid
Air Stability	Moderate (oxidizes slowly)	Excellent (Indefinite)	Excellent
Silica Stability	Poor (requires neutralized SiO₂)	Excellent	N/A (sticks to SiO₂)
Isomer Stability	Sensitive to heat/acid	Locked (Rigid cage)	Stable
Preferred Method	Distillation	Crystallization / Column	Precipitation

Part 4: Troubleshooting & FAQs

Q1: I must use chromatography for my pinacol ester. How do I prevent decomposition?

A: If distillation is impossible (e.g., high boiling point), you must neutralize the silica gel to prevent acid-catalyzed protodeboronation.

• The Fix: Use Boric Acid Impregnated Silica .

  • Preparation: Dissolve boric acid in methanol, mix with silica gel, and evaporate the solvent. This saturates the "basic" sites on silica that typically coordinate to and cleave the boron atom.

  • Eluent: Use mixtures of Hexane/Ethyl Acetate.[2][3][4] Avoid alcohols if possible.

Q2: My ratio changed after purification. What happened?

A: This is likely Thermodynamic Equilibration .

• Cause: Exposure to Lewis acids (like metal impurities in silica) or excessive heat during distillation.

• Remedy:

  • Switch from heating mantles to temperature-controlled oil baths.

  • Ensure your glassware is base-washed (rinsed with dilute NaOH, then water, then oven-dried) to remove acidic residues.

Q3: My MIDA boronate is not precipitating from acetone/ether.

A: You likely have too much acetone.

• The Fix: Concentrate the acetone solution further. The solution should be near-saturation before adding the ether anti-solvent. Alternatively, try Acetonitrile/Ether as the solvent pair.

Q4: Why is my yield low after column chromatography of pinacol esters?

A: "Streaking" and irreversible adsorption.

• Mechanism: The empty p-orbital of the boron atom coordinates to the hydroxyl groups on the silica surface.

• The Fix: If you cannot distill, flush the column with a more polar solvent (e.g., 10% MeOH in DCM) at the end to recover "stuck" material, though this may contain hydrolyzed boronic acid.

Part 5: MIDA Boronate Workflow Visualization

The following diagram illustrates the "Catch-and-Release" logic unique to MIDA boronates, which allows for iterative synthesis without complex intermediate purification.

Figure 2: The "Catch-and-Release" purification workflow for MIDA boronates, utilizing solubility differences to bypass chromatography.

References

• Brown, H. C., & Bhat, K. S. (1986). Chiral Synthesis via Organoboranes. 7. Diastereoselective and Enantioselective Synthesis of Homoallylic Alcohols via Asymmetric Allyl- and Crotylboration of Aldehydes. Journal of the American Chemical Society.[5][6] Link

• Roush, W. R., Ando, K., Powers, D. B., Palkowitz, A. D., & Halterman, R. L. (1990). Asymmetric Synthesis Using Diisopropyl Tartrate Modified (E)- and (Z)-Crotylboronates. Journal of the American Chemical Society.[5][6] Link

• Gillis, E. P., & Burke, M. D. (2007). A Simple and Modular Strategy for Small Molecule Synthesis: Iterative Suzuki-Miyaura Coupling of B-Protected Haloboronic Acids. Journal of the American Chemical Society.[5][6] Link

• Molander, G. A., & Bernardi, C. R. (2002).[7] Suzuki-Miyaura Cross-Coupling Reactions of Potassium Alkenyltrifluoroborates.[7] The Journal of Organic Chemistry. Link

• Oka, N., et al. (2022).[8][9] Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki-Miyaura Coupling Conditions.[8][9] Organic Letters.[8][10] Link[8][9]

Sources

• 1. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 2. reddit.com [reddit.com]
• 3. Iterative Cross-Couplng with MIDA Boronates: Towards a General Platform for Small Molecule Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. Roush Asymmetric Allylation | NROChemistry [nrochemistry.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Potassium vinyltrifluoroborate synthesis [organic-chemistry.org]
• 8. Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki-Miyaura Coupling Conditions [organic-chemistry.org]
• 9. Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki-Miyaura Coupling Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Potassium aryltrifluoroborate synthesis [organic-chemistry.org]

Technical Support Center: Controlling E/Z Isomerization in Crotylboronic Acid Synthesis

Welcome to the technical support center for controlling E/Z isomerization in crotylboronic acid synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of stereoselective crotylboration. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you achieve high stereoselectivity in your experiments.

Introduction to E/Z Isomerization in Crotylboration

Crotylboronic acids and their derivatives are powerful reagents in organic synthesis, enabling the formation of carbon-carbon bonds with the creation of new stereocenters. The geometry of the crotylboron reagent, whether E (trans) or Z (cis), directly influences the relative stereochemistry of the resulting homoallylic alcohol product. Therefore, controlling the E/Z isomerization is paramount for achieving the desired stereochemical outcome in complex molecule synthesis. This control is typically exerted through the careful selection of reagents, reaction conditions, and a thorough understanding of the underlying reaction mechanisms.

Frequently Asked Questions (FAQs)

General Principles

Q1: What is the fundamental principle for achieving high E or Z selectivity in crotylboration reactions?

A1: The stereochemical outcome of crotylboration reactions is primarily dictated by the geometry of the crotylboron reagent and the transition state of the reaction. The reaction proceeds through a highly ordered, chair-like Zimmerman-Traxler transition state.[1] In this model, the (E)-crotylboronate reagent leads to the formation of the anti-homoallylic alcohol, while the (Z)-crotylboronate yields the syn-homoallylic alcohol.[2] Therefore, the key to controlling the product's stereochemistry is to start with a geometrically pure E or Z crotylboronate and to employ reaction conditions that favor this closed transition state.

Reagent Selection and Synthesis

Q2: How can I synthesize geometrically pure E- or Z-crotylboronates?

A2: Several methods exist for the stereoselective synthesis of crotylboronates.

• E-Crotylboronates: These are often prepared from (E)-crotyl potassium trifluoroborate or by the hydroboration of 1,3-butadiene followed by isomerization.

• Z-Crotylboronates: Synthesis of Z-crotylboronates can be more challenging. One successful approach involves the nickel-catalyzed Z-selective alkene isomerization of an α-boryl substituted homoallylboronate.[3] Another method involves the base-mediated alkylation of an α-boryl Z-crotylboronate, which retains the alkene geometry.[4]

Q3: What are the key differences between Brown's and Roush's crotylboration reagents?

A3: Both Brown's and Roush's reagents are chiral crotylboranes used for asymmetric crotylation, but they differ in the chiral auxiliary employed.

• Brown's Reagents: Utilize isopinocampheyl (Ipc) groups derived from α-pinene. B-allyldiisopinocampheylborane and its crotyl analogues are highly effective for the enantioselective allylation and crotylation of aldehydes.[2]

• Roush's Reagents: Employ tartrate-derived diols as the chiral auxiliary. These reagents are known for their high levels of stereoselectivity and are often more stable and easier to handle than the Ipc-based reagents.[2]

Reaction Conditions

Q4: How does temperature affect the E/Z selectivity of my crotylboration reaction?

A4: Lower reaction temperatures generally lead to increased enantioselectivity and can help maintain the geometric integrity of the crotylboronate.[2] For instance, performing the reaction at -78 °C or even -100 °C can significantly enhance the stereochemical outcome.[2] This is because lower temperatures favor the more ordered Zimmerman-Traxler transition state and minimize competing side reactions or isomerization pathways.

Q5: What is the role of Lewis acids in controlling the stereoselectivity of crotylboration?

A5: Lewis acids can dramatically influence the stereoselectivity of crotylboration reactions, sometimes even inverting the inherent selectivity. For example, in the reaction of α-boryl-(E)-crotylboronate with aldehydes, the use of BF3•OEt2 can switch the selectivity from the expected Z-product to the E-product with high selectivity.[5] This is attributed to the Lewis acid coordinating to the boronic ester, which alters the transition state geometry.[1][5]

Troubleshooting Poor Selectivity

Q6: I am observing a mixture of E and Z isomers in my product. What are the likely causes and how can I fix it?

A6: A mixture of E/Z isomers can arise from several factors:

• Impure Starting Crotylboronate: The geometric purity of your starting crotylboronate is critical. Ensure your synthesis method yields a highly isomerically pure reagent. Characterize the E/Z ratio of your starting material by ¹H NMR spectroscopy before use.[3][4][6]

• Isomerization During Reaction: The crotylboronate may be isomerizing under the reaction conditions. This can be influenced by temperature, solvent, and the presence of Lewis acids or bases. Consider running the reaction at a lower temperature.

• Open Transition State: If the reaction is not proceeding through the closed Zimmerman-Traxler transition state, you may lose stereochemical control. This can be influenced by the substrate, the boron ligands, and the solvent. Using less polar solvents can sometimes favor the closed transition state.

• Reversible 1,3-Borotropic Shift: α-Substituted allylboranes can undergo a reversible 1,3-borotropic shift, leading to a mixture of products.[7] Trapping the intermediate borinic ester at low temperatures can mitigate this issue.[7]

Q7: My reaction is giving low diastereoselectivity. How can I improve it?

A7: Low diastereoselectivity can often be addressed by:

• Optimizing the Chiral Auxiliary: The choice of chiral ligands on the boron atom is crucial. If using a chiral reagent like those from Brown or Roush, ensure it is of high enantiomeric purity.

• Matching/Mismatching Effects: When using a chiral aldehyde, be aware of matched and mismatched pairings with your chiral crotylboron reagent. In a "matched" pair, the facial selectivity of both the aldehyde and the reagent reinforce each other, leading to high diastereoselectivity. In a "mismatched" pair, they oppose each other, resulting in lower selectivity.[2][8]

• Additives: The addition of certain reagents can dramatically improve selectivity. For example, adding nBuLi to a pinacol boronic ester followed by trapping with trifluoroacetic anhydride (TFAA) can lead to an intermediate allyl borinic ester that reacts with very high E selectivity.[7]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Poor E/Z Selectivity	1. Impure starting crotylboronate. 2. Isomerization of the crotylboronate during the reaction. 3. Reaction proceeding through an open transition state.	1. Verify the geometric purity of the starting crotylboronate by ¹H NMR.[3][4][6] Purify if necessary. 2. Lower the reaction temperature.[2] 3. Use a less polar solvent to favor the closed Zimmerman-Traxler transition state.
Low Diastereoselectivity (with chiral substrates)	1. Mismatched pairing of chiral reagent and chiral aldehyde. 2. Insufficient steric bulk of the chiral auxiliary.	1. If possible, switch to the other enantiomer of the chiral crotylboron reagent. 2. Consider using a crotylboron reagent with a bulkier chiral auxiliary to enhance facial discrimination.
Low Yield	1. Inactive or decomposed crotylboron reagent. 2. Unfavorable reaction kinetics at low temperatures.	1. Crotylboronates can be sensitive to air and moisture. Store them under an inert atmosphere at low temperatures.[2] 2. While lower temperatures are good for selectivity, they can slow down the reaction. Allow for longer reaction times or consider using a more reactive boronate.
Formation of α-addition product	Reversible 1,3-borotropic shift in α-substituted allylboronates.	Trap the intermediate borinic ester at low temperature using an additive like trifluoroacetic anhydride (TFAA).[7]

Experimental Protocols

Protocol 1: General Procedure for Asymmetric Crotylboration with a Tartrate-Modified Crotylboronate

This protocol is a general guideline and may require optimization for specific substrates.

• To a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), add the aldehyde (1.0 equiv) and a suitable anhydrous solvent (e.g., toluene, THF).

• Cool the solution to the desired temperature (typically -78 °C).

• Slowly add the tartrate-modified (E)- or (Z)-crotylboronate (1.1-1.5 equiv) to the aldehyde solution.

• Stir the reaction mixture at the same temperature until the aldehyde is consumed (monitor by TLC or LC-MS).

• Quench the reaction by adding a suitable quenching agent (e.g., an aqueous solution of NaOH and H2O2 for oxidative workup to the alcohol).

• Allow the mixture to warm to room temperature and stir for several hours to ensure complete oxidation.

• Perform a standard aqueous workup and extract the product with an organic solvent.

• Dry the organic layer, concentrate, and purify the product by flash column chromatography.

• Characterize the product and determine the diastereomeric and/or E/Z ratio by ¹H NMR spectroscopy.[3][4][6]

Visualizing the Zimmerman-Traxler Transition State

The stereochemical outcome of the crotylboration of an aldehyde can be rationalized by the Zimmerman-Traxler transition state model. The following diagrams illustrate the chair-like transition states for the reaction of an aldehyde with (E)- and (Z)-crotylboronates.

Caption: Zimmerman-Traxler Transition States.

Caption: Troubleshooting Workflow.

References

• Doc Brown's Chemistry. (2026, January 17). E/Z stereoisomerism. [Link]

• Chen, M., et al. (2017). Catalytic asymmetric transformations of racemic α-borylmethyl-(E)-crotylboronate via kinetic resolution or enantioconvergent reaction pathways. Nature Communications, 8, 15000. [Link]

• Al-Faiyz, Y. S. (2022). Controlling (E/Z)‐Stereoselectivity of −NHC=O Chlorination: Mechanism Principles for Wide Scope Applications. ChemistrySelect, 7(12), e202200021. [Link]

• Furer, V. L., et al. (2020). E→Z photoinduced isomerization and hydrogen bonding in the peri-acetamido substituted (1H-pyrrol-2-ylmethylene)benzocycloalkanones. Journal of Molecular Structure, 1208, 127885. [Link]

• Al-Faiyz, Y. S. (2022). Controlling (E/Z)‐Stereoselectivity of −NHC=O Chlorination: Mechanism Principles for Wide Scope Applications. ResearchGate. [Link]

• Chen, M., & Roush, W. R. (2016). Development of α-Borylmethyl-(Z)-crotylboronate Reagent and Enantioselective Syntheses of (E)-δ-Hydroxymethyl-syn-homoallylic Alcohols via Highly Stereoselective Allylboration. Organic Letters, 18(22), 5956-5959. [Link]

• Gao, S., Chen, J., & Chen, M. (2019). (Z)-α-Boryl-crotylboron reagents via Z-selective alkene isomerization and application to stereoselective syntheses of (E)-δ-boryl-syn-homoallylic alcohols. Chemical Science, 10(11), 3217–3222. [Link]

• Myers, A. G. (n.d.). Chem 115: Asymmetric Allylation Reactions. Harvard University. [Link]

• Chen, M., & Roush, W. R. (2017). Highly Stereoselective Syntheses of α,α-Disubstituted E- and Z-Crotylboronates. Organic Letters, 19(21), 5852-5855. [Link]

• Aggarwal, V. K., et al. (2013). Highly Diastereo- and Enantioselective Allylboration of Aldehydes using α-Substituted Allyl/Crotyl Pinacol Boronic Esters via in Situ Generated Borinic Esters. Journal of the American Chemical Society, 135(14), 5342-5345. [Link]

• Hall, D. G., et al. (2008). Catalytic Enantioselective Allyl- and Crotylboration of Aldehydes Using Chiral Diol•SnCl4 Complexes. Optimization, Substrate Scope and Mechanistic Investigations. Journal of the American Chemical Society, 130(45), 15165-15174. [Link]

• Chen, M., & Roush, W. R. (2018). homoallylic alcohols via allylation with α-boryl-(E)- crotylboronate. Chemical Communications, 54(56), 7793-7796. [Link]

• Chen, M., & Roush, W. R. (2016). Development of α-Borylmethyl-(Z)-crotylboronate Reagent and En- antioselective Syntheses of (E)-δ-Hydroxymethyl-syn-homoallylic Al. Organic Letters, 18(22), 5956-5959. [Link]

• Gao, S., Chen, J., & Chen, M. (2019). α-Boryl-crotylboron reagents via Z-selective alkene isomerization and application to stereoselective syntheses of (E)-δ-boryl-syn-homoallylic alcohols. Chemical Science, 10(11), 3217-3222. [Link]

• Robiette, R., & Pospíšil, J. (2013). On the Origin of E/Z Selectivity in the Modified Julia Olefination –Importance of the Elimination Step. The Journal of Organic Chemistry, 78(13), 6613-6619. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. ( Z )-α-Boryl-crotylboron reagents via Z -selective alkene isomerization and application to stereoselective syntheses of ( E )-δ-boryl- syn -homoallyl ... - Chemical Science (RSC Publishing) DOI:10.1039/C9SC00226J [pubs.rsc.org]
• 4. par.nsf.gov [par.nsf.gov]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Catalytic asymmetric transformations of racemic α-borylmethyl-(E)-crotylboronate via kinetic resolution or enantioconvergent reaction pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Asymmetric Catalytic Crotylation

Current Status: Operational Operator: Senior Application Scientist Ticket ID: CROTYL-OPT-001[1]

Welcome to the Asymmetric Catalysis Center of Excellence.

You are likely here because your crotylation reaction—a cornerstone for establishing contiguous stereocenters—is failing to meet the stringent enantiomeric excess (ee) or diastereomeric ratio (dr) requirements for your target molecule.

In catalytic crotylation, stereocontrol is rarely lost by "bad luck." It is lost through specific, diagnosable failures in the transition state assembly. Whether you are employing Type I reagents (Boron/Silicon) or Type III metallo-catalysis (Iridium/Ruthenium), this guide provides the forensic tools to isolate the failure mode.

Module 1: Diagnostic Triage

Before altering your ligand, you must identify the source of the erosion. Use this logic flow to categorize your problem.

Figure 1: Diagnostic logic tree for isolating the root cause of enantioselectivity erosion in catalytic crotylation.

Module 2: Troubleshooting Guides

Issue A: The "Phantom" Background Reaction

Symptom: You observe moderate ee (40–60%) that does not improve significantly with ligand optimization. Diagnosis: The uncatalyzed (racemic) pathway is competitive with the catalyzed pathway.[1] This is common with highly reactive electrophiles (e.g., aliphatic aldehydes) or Lewis acidic metals.

Parameter	Corrective Action	Mechanistic Rationale
Temperature	Cool to -78 °C (if Type I)	The activation energy (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> ) for the catalyzed process is often lower than the background reaction. Lower temperatures favor the catalyzed pathway [1].
Addition Rate	Slow addition of aldehyde	Keeps the concentration of the electrophile low, suppressing the bimolecular background reaction while the catalyst turns over.[1]
Catalyst Loading	Increase loading (e.g., 5% ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> 10%)	Increases the rate of the selective pathway relative to the background rate ( ).

Issue B: The Geometry Trap (Type I Reagents)

Symptom: Low ee accompanied by low dr (syn/anti mixtures). Diagnosis: In Type I crotylations (Boron/Silicon), the reaction is stereospecific .[1] The geometry of the crotyl source (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

vs. ) dictates the diastereomer (anti vs. syn) via a Zimmerman-Traxler transition state. If your reagent is an mixture, your product will be a diastereomeric mixture, and the apparent ee will suffer due to matched/mismatched transition states.

Q: I am using a chiral catalyst. Why does the reagent geometry matter? A: Even with a chiral catalyst, the transition state is usually a closed chair.[1] The catalyst imposes facial selectivity (Re vs Si face of aldehyde), but the relative stereochemistry (syn vs anti) is locked by the reagent geometry.[1]

• ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  -Crotyl Anti product[2]
• -Crotyl Syn product

Corrective Action: Verify the isomeric purity of your crotylboronate or crotylsilane by

H NMR. If , recrystallize or distill the reagent.

Figure 2: Stereochemical divergence based on reagent geometry in Type I crotylation (Zimmerman-Traxler model) [2].

Issue C: Nonlinear Effects (NLE)

Symptom: The ee of the product is significantly higher (positive NLE) or lower (negative NLE) than the ee of the ligand used. Diagnosis: Your catalyst is aggregating.[1]

• Negative NLE: Heterochiral dimers (catalystngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  + catalyst ) are more reactive than homochiral dimers but produce racemic product.

• Positive NLE: Heterochiral dimers are less reactive (reservoir effect), leaving the active homochiral monomer to catalyze the reaction [3].[1]

Corrective Action:

• Check ee vs. catalyst loading.[3][4] If ee drops at higher concentrations, aggregation is the culprit.

• Add a non-coordinating solvent (e.g., hexane) or increase dilution to break up aggregates.

Module 3: Validated Experimental Protocols

Protocol 1: Krische Iridium-Catalyzed Anti-Crotylation

Best for: Atom economy and coupling alcohols directly (Type III). Mechanism: Transfer hydrogenation.[1][5][6] The geometry of the crotyl donor does not matter because the intermediate forms a

-allyl complex where geometry is reset [4].

Critical Reagents:

• Pre-catalyst: [Ir(cod)Cl]2

• Ligand: (R)-SEGPHOS or (R)-BINAP[1]

• Additive: 3-nitrobenzoic acid (Crucial for generating the active orthometallated species).[1]

Workflow:

• Activation: In a pressure tube, mix [Ir(cod)Cl]2 (2.5 mol%) and (R)-SEGPHOS (5 mol%) in THF.

• Additive: Add Cs2CO3 (20 mol%) and 3-nitrobenzoic acid (10 mol%). Note: The acid modifies the catalyst; omission results in <5% yield.

• Substrates: Add the aldehyde (1.0 equiv) and crotyl acetate (2.0 equiv).

• Reaction: Heat to 90 °C for 24h.

• Troubleshooting: If conversion is low, ensure the reaction is strictly oxygen-free (argon sparge). If ee is low, switch from BINAP to SEGPHOS or DM-SEGPHOS to tighten the chiral pocket.[1]

Protocol 2: Chiral Phosphoric Acid (CPA) Catalyzed Allylboration

Best for: Metal-free conditions, sensitive substrates. Mechanism: Double hydrogen bonding (Brønsted acid activation of boronate + formyl group organization) [5].[1]

Critical Reagents:

• Catalyst: (R)-TRIP or (R)-BINOL-derived CPA (5-10 mol%).[1]

• Reagent: Crotylboronate (Pinacol or MIDA ester).

• Solvent: Toluene or Cyclohexane (non-polar solvents enhance H-bonding).[1]

Workflow:

• Drying (CRITICAL): Flame-dry 4Å molecular sieves under vacuum. Water competes for H-bonding sites on the CPA, killing the ee.[1]

• Mix: Combine aldehyde, crotylboronate, and CPA in toluene over the activated sieves.

• Temp: Run at -30 °C to -78 °C.

• Troubleshooting:

  • Low ee: The "Goodman Model" suggests steric clash between the catalyst's 3,3'-substituents and the boronate is vital.[1] Switch to a bulkier catalyst (e.g., from TRIP to 9-anthracenyl-substituted CPA) [6].

References

• Denmark, S. E., & Fu, J. (2003).[1] Catalytic Enantioselective Addition of Allylic Organometallic Reagents to Aldehydes and Ketones. Chemical Reviews.[7][8] [Link]

• Zimmerman, H. E., & Traxler, M. D. (1957).[1][9] The Stereochemistry of the Ivanov and Reformatsky Reactions.[10] Journal of the American Chemical Society.[1] [Link]

• Satyanarayana, T., Abraham, S., & Kagan, H. B. (2009).[1] Nonlinear Effects in Asymmetric Catalysis. Angewandte Chemie International Edition.[7][8][11] [Link]

• Krische, M. J., et al. (2009).[7] Enantioselective Iridium-Catalyzed Carbonyl Allylation from the Alcohol or Aldehyde Oxidation Level. Journal of the American Chemical Society.[1] [Link]

• Antilla, J. C., & Jain, P. (2010).[1] Chiral Phosphoric Acid-Catalyzed Allylboration of Aldehydes.[12] Journal of the American Chemical Society.[1] [Link]

• Goodman, J. M., et al. (2012). Origins of Stereoselectivity in Chiral Phosphoric Acid Catalyzed Allylboration. Journal of Organic Chemistry.[7][12] [Link]

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• 2. chem3d.org [chem3d.org]
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• 6. anti-Diastereo- and Enantioselective Carbonyl Crotylation from the Alcohol or Aldehyde Oxidation Level Employing a Cyclometallated Iridium Catalyst: α-Methyl Allyl Acetate as a Surrogate to Preformed Crotylmetal Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
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• 11. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Slow Reaction Rates in the Crotylation of Ketones

Welcome to the technical support center for chemists and researchers engaged in the crotylation of ketones. This resource is designed to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges, particularly slow reaction rates, encountered during these crucial carbon-carbon bond-forming reactions. Our goal is to equip you with the knowledge to not only solve immediate experimental hurdles but also to understand the underlying principles for more robust reaction development in the future.

Frequently Asked Questions (FAQs)

Here are some of the common initial questions we receive from researchers.

Q1: My crotylation reaction with a ketone is significantly slower than with an aldehyde. Is this expected?

A1: Yes, this is a well-documented observation. Ketones are inherently less electrophilic than aldehydes due to the electron-donating nature of the two alkyl or aryl groups attached to the carbonyl carbon. This increased electron density makes the carbonyl carbon less susceptible to nucleophilic attack by the crotylating agent. Furthermore, the presence of two substituents on the ketone's carbonyl carbon creates greater steric hindrance compared to the single substituent on an aldehyde, further impeding the approach of the nucleophile.[1][2]

Q2: I'm not seeing any product formation. What are the first things I should check?

A2: Before delving into more complex optimizations, it's crucial to verify the basics:

• Reagent Quality: Ensure the ketone, crotylating agent, and any catalysts are pure and dry. Moisture can quench many organometallic reagents and Lewis acids.

• Solvent Purity: Use anhydrous solvents, as trace amounts of water can significantly hinder the reaction.

• Inert Atmosphere: Many crotylation reactions, especially those involving sensitive organometallic reagents, require an inert atmosphere (e.g., argon or nitrogen) to prevent degradation.

• Temperature Control: Verify that your reaction temperature is appropriate for the specific reagents and catalyst system you are using. Some reactions require low temperatures to control selectivity, while others may need elevated temperatures to proceed at a reasonable rate.[1]

Q3: Can I simply increase the temperature to speed up my slow reaction?

A3: While increasing the temperature generally increases the reaction rate, it's a strategy that must be employed with caution.[3][4] For crotylation reactions, higher temperatures can lead to several undesirable outcomes:

• Reduced Diastereoselectivity: The energy difference between the transition states leading to different diastereomers may be overcome at higher temperatures, resulting in a loss of stereocontrol.

• Reagent Decomposition: The crotylating agent or catalyst may decompose at elevated temperatures. For instance, some dialkylcrotylboranes are known to be configurationally unstable.[5]

• Side Reactions: Increased temperatures can promote side reactions, such as enolization of the ketone or undesired reactions with the solvent.

A modest increase in temperature can sometimes be beneficial, but it should be done in a controlled manner with careful monitoring of the reaction profile.[1]

In-Depth Troubleshooting Guides

For more persistent issues with slow reaction rates, the following guides provide a more detailed approach to problem-solving.

Issue 1: Insufficient Activation of the Ketone

The lower electrophilicity of ketones is a primary reason for slow crotylation.[1] Enhancing the ketone's reactivity is often the most effective strategy to accelerate the reaction.

Causality: Lewis acids are commonly employed to activate the ketone. They coordinate to the carbonyl oxygen, withdrawing electron density and making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack. The choice and amount of Lewis acid are critical.

Troubleshooting Steps:

• Introduce or Change the Lewis Acid Catalyst: If you are not using a Lewis acid, its addition is highly recommended. If you are already using one, consider switching to a more potent one. Common Lewis acids for ketone crotylation include SnCl₄, TiCl₄, and Sc(OTf)₃.[6][7]

• Optimize Lewis Acid Stoichiometry: For some systems, a catalytic amount of Lewis acid is sufficient. However, with less reactive ketones, stoichiometric or even excess amounts of a Lewis acid might be necessary to drive the reaction to completion.[7] Be aware that excess Lewis acid can sometimes lead to side reactions.

• Consider a Brønsted Acid Co-catalyst: In some cases, the combination of a Lewis acid and a Brønsted acid can lead to a synergistic effect, further activating the ketone.

Experimental Protocol: General Procedure for Lewis Acid-Catalyzed Crotylation of a Ketone

• To a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), add the ketone (1.0 mmol) and anhydrous solvent (e.g., dichloromethane or toluene, 5 mL).

• Cool the solution to the desired temperature (e.g., -78 °C).

• Add the Lewis acid (e.g., SnCl₄, 1.1 mmol, 1.1 equiv) dropwise.

• Stir the mixture for 15-30 minutes to allow for complexation.

• Slowly add the crotylating agent (e.g., crotyl-tributylstannane, 1.2 mmol, 1.2 equiv).

• Monitor the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction with a suitable reagent (e.g., saturated aqueous NaHCO₃ solution).

• Warm the mixture to room temperature and perform an aqueous workup.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Issue 2: Poor Reactivity of the Crotylating Agent

The nature of the crotylating agent itself plays a significant role in the reaction rate.

Causality: The nucleophilicity of the crotylating agent is determined by the metal or metalloid to which the crotyl group is attached. More electropositive metals generally lead to more nucleophilic (and reactive) reagents.

Troubleshooting Steps:

• Switch to a More Reactive Crotylating Agent: If you are using a less reactive agent like a crotylsilane, consider switching to a more reactive one such as a crotylborane, crotylstannane, or an indium-based reagent.[5][8] Dialkylcrotylboranes are known to be highly reactive.[5]

• Consider In Situ Generation: Some highly reactive crotylating agents are best generated in situ to avoid decomposition.

Table 1: Relative Reactivity of Common Crotylating Agents

Crotylating Agent Type	General Reactivity	Typical Conditions
Crotylsilanes	Low to Moderate	Lewis acid catalysis often required
Crotylstannanes	Moderate to High	Lewis acid catalysis often beneficial
Crotylboronates	Moderate	Can be catalyzed by Lewis or Brønsted acids
Dialkylcrotylboranes	High	Often react without a catalyst, but can be unstable
Crotylindium Reagents	High	Can often be used in aqueous media

Issue 3: Steric Hindrance

Steric bulk around the carbonyl carbon of the ketone or on the crotylating agent can significantly slow down the reaction.[9][10]

Causality: The approach of the nucleophilic crotylating agent to the electrophilic carbonyl carbon is sterically demanding. Large substituents on either the ketone or the crotylating agent will disfavor the formation of the necessary transition state.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for sterically hindered substrates.

Troubleshooting Steps:

• Modify the Crotylating Agent: If possible, use a crotylating agent with smaller ligands on the metal center.

• Increase Reaction Temperature: As a last resort, a controlled increase in temperature may provide the necessary energy to overcome the steric barrier. Monitor for loss of diastereoselectivity.[1]

• Prolong Reaction Time: For sterically demanding substrates, longer reaction times are often unavoidable. Ensure the stability of your reagents and products over the extended period.

Mechanistic Insights and Advanced Solutions

A deeper understanding of the reaction mechanism can unlock more advanced troubleshooting strategies.

The Zimmerman-Traxler Transition State:

In many crotylboration reactions, the stereochemical outcome is dictated by a closed, chair-like six-membered transition state, known as the Zimmerman-Traxler model.[6] The substituents on both the ketone and the crotylboron reagent will occupy specific positions in this transition state to minimize steric interactions, which in turn determines the diastereoselectivity of the product.

Caption: Simplified Zimmerman-Traxler transition state model.

Advanced Strategies for Stubborn Cases:

• Use of Chiral Catalysts: For enantioselective crotylations, chiral catalysts are employed. In some instances, these catalysts can also accelerate the reaction by creating a more organized and favorable transition state. Research has shown that chiral diol•SnCl₄ complexes can dramatically accelerate allylboration reactions.[6]

• Alternative Crotylating Agents: Potassium organotrifluoroborate salts have emerged as stable and effective crotylating agents that can be activated under Lewis acid or Montmorillonite K10 catalyzed conditions.[11]

• Iridium-Catalyzed Reactions: For certain applications, iridium-catalyzed crotylation from the alcohol or aldehyde oxidation level can be a powerful alternative, avoiding the pre-formation of stoichiometric organometallic reagents.[12]

By systematically evaluating the factors of ketone electrophilicity, crotylating agent nucleophilicity, and steric hindrance, researchers can effectively troubleshoot and optimize their ketone crotylation reactions. This guide provides a framework for logical problem-solving, grounded in the fundamental principles of organic chemistry.

References

• Denmark, S. E., & Fu, J. P. (2003). Catalytic enantioselective addition of allylic organometallic reagents to aldehydes and ketones. Chemical Reviews, 103(8), 2763-2793. [Link]

• Rauniyar, V., Zhai, H., & Hall, D. G. (2008). Catalytic Enantioselective Allyl- and Crotylboration of Aldehydes Using Chiral Diol•SnCl4 Complexes. Optimization, Substrate Scope and Mechanistic Investigations. Journal of the American Chemical Society, 130(26), 8481–8491. [Link]

• Wu, T. R., Shen, L., & Chong, J. M. (2004). Asymmetric Allylboration of Ketones Catalyzed by Chiral Diols. Organic Letters, 6(16), 2701–2704. [Link]

• Khan Academy. (n.d.). Factors affecting reaction rates. Khan Academy. [Link]

• CK-12 Foundation. (2022). Factors Affecting Rate of Reaction. CK-12. [Link]

• Morken, J. P. (2022). Boron-Catalyzed, Diastereo- and Enantioselective Allylation of Ketones with Allenes. ACS Catalysis, 12(17), 10856–10861. [Link]

• Wipf, P. (2007). Allylations & Crotylations I. Basic Principles. University of Pittsburgh. [Link]

• Soai, K., & Ishizaki, M. (1986). Asymmetric synthesis of functionalized tertiary homoallyl alcohols by diastereoselective allylation of chiral ??-keto amides derived from (S)-proline esters. Control of stereochemistry based on saturated coordination of Lewis acid. The Journal of Organic Chemistry, 51(16), 3290–3295. [Link]

• Nowrouzi, F., Thadani, A. N., & Batey, R. A. (2009). Allylation and Crotylation of Ketones and Aldehydes Using Potassium Organotrifluoroborate Salts under Lewis Acid and Montmorillonite K10 Catalyzed Conditions. Organic Letters, 11(12), 2631–2634. [Link]

• Kim, I. S., Han, S. B., & Krische, M. J. (2009). anti-Diastereo- and Enantioselective Carbonyl Crotylation from the Alcohol or Aldehyde Oxidation Level Employing a Cyclometallated Iridium Catalyst: α-Methyl Allyl Acetate as a Surrogate to Preformed Crotylmetal Reagents. Journal of the American Chemical Society, 131(7), 2514–2520. [Link]

• Reddit. (2018). How does steric hindrance affect reactivity of alcohols, ketones, and aldehydes? r/chemistry. [Link]

• Araki, S., & Butsugan, Y. (1994). Control of diastereoselectivity in the crotylation and cinnamylation of aldehydes by the selection of ligands on allylic indium. Journal of the Chemical Society, Perkin Transactions 1, (7), 847-852. [Link]

• Wang, Z., Liu, Y., & Dong, G. (2023). Ketone α-alkylation at the more-hindered site. Nature Synthesis, 2, 626–634. [Link]

• Wills, M. (2024). Regio- and Enantioselective Asymmetric Transfer Hydrogenation of One Carbonyl Group in a Diketone through Steric Hindrance. The Journal of Organic Chemistry, 89(4), 2209–2217. [Link]

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• 9. Ketone α-alkylation at the more-hindered site - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Regio- and Enantioselective Asymmetric Transfer Hydrogenation of One Carbonyl Group in a Diketone through Steric Hindrance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. anti-Diastereo- and Enantioselective Carbonyl Crotylation from the Alcohol or Aldehyde Oxidation Level Employing a Cyclometallated Iridium Catalyst: α-Methyl Allyl Acetate as a Surrogate to Preformed Crotylmetal Reagents - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Comparison for Synthetic Chemists: Crotylboronic Acid Esters vs. Potassium Crotyltrifluoroborates in Allylboration

For researchers, synthetic chemists, and professionals in drug development, the choice of reagent can be the difference between a high-yielding, stereoselective transformation and a complex mixture of products. The crotylation of carbonyls, a cornerstone reaction for constructing chiral homoallylic alcohols, presents a key decision point: should one employ a classic crotylboronic acid ester or opt for the increasingly popular potassium crotyltrifluoroborate salt?

This guide provides an in-depth, objective comparison of these two powerful reagents. We will dissect their fundamental properties, compare their reactivity profiles with supporting experimental data, and offer practical guidance to help you select the optimal reagent for your specific synthetic challenge.

At a Glance: Key Physicochemical and Handling Properties

The first distinction between these reagents lies in their benchtop stability and handling requirements. This seemingly mundane aspect has significant practical implications for reagent storage, reaction setup, and overall experimental reproducibility.

Potassium organotrifluoroborates have emerged as highly attractive alternatives to boronic acids and esters due to their exceptional stability.[1][2][3] They are typically crystalline, free-flowing solids that are stable to both air and moisture, allowing for indefinite storage under ambient conditions without special precautions.[3] This robustness stems from the tetracoordinate, anionic nature of the boron center, which protects the C-B bond from facile protodeboronation and oxidation.

Crotylboronic acids and their esters, particularly the commonly used pinacol esters, are trivalent organoboranes.[4] The vacant p-orbital on the boron atom makes them more susceptible to hydration, oxidation, and in some cases, decomposition over time. While many boronic esters are sufficiently stable for routine use, they often require storage under an inert atmosphere and at low temperatures to ensure their integrity, especially for highly sensitive or chiral variants.[4] For instance, vinylboronic acid is notoriously unstable, while its trifluoroborate counterpart, potassium vinyltrifluoroborate, shows no decomposition after years.[4]

Feature	Crotylboronic Acid Pinacol Ester	Potassium Crotyltrifluoroborate
Physical State	Typically a liquid or low-melting solid	Crystalline solid[3]
Air Stability	Moderate; susceptible to oxidation/hydrolysis	High; indefinitely stable in air[3]
Moisture Stability	Moderate; can undergo hydrolysis	High; stable to moisture[3]
Storage	Often requires inert atmosphere, refrigeration	Benchtop stable, ambient temperature
Handling	Standard inert atmosphere techniques may be needed	Easy to handle crystalline solid, no special precautions
Purity	Can contain residual diols or boroxine anhydrides	High purity, crystalline nature facilitates purification

The Heart of the Matter: Reactivity and Mechanistic Divergence

Both reagent classes undergo crotylation reactions with aldehydes via a classic, chair-like Zimmerman-Traxler transition state, which reliably dictates the stereochemical outcome.[4][5] However, the activation of the reagent and the nature of the reactive intermediate differ significantly, impacting reaction conditions and catalyst choice.

Crotylboronic Acid Esters: Direct but Modulable Reactivity

Crotylboronic esters are neutral, trivalent species that can react directly with aldehydes, especially at elevated temperatures. However, their Lewis acidity is often insufficient for rapid reaction at lower temperatures, which is typically required to control selectivity.[6] Consequently, their reactions are frequently accelerated by the addition of a Lewis acid. This catalyst coordinates to an oxygen atom of the boronic ester, increasing the electrophilicity of the boron and enhancing the rate of allyl transfer.[6]

This inherent reactivity can be a double-edged sword. Uncatalyzed background reactions can compete with a desired catalytic enantioselective process, eroding stereochemical control.[6]

Potassium Crotyltrifluoroborates: Stability Requiring Activation

The high stability of potassium crotyltrifluoroborates means they are inherently unreactive towards aldehydes on their own. The tetracoordinate boron center is coordinatively saturated and non-electrophilic. Activation is therefore mandatory and is most commonly achieved by using a stoichiometric or catalytic amount of a strong Lewis acid, typically boron trifluoride etherate (BF₃·OEt₂).[4][7]

The Lewis acid serves to abstract a fluoride ion from the [R-BF₃]K salt, generating a highly reactive, transient tricoordinate allyldifluoroborane (crotyl-BF₂) in situ.[4] This species then rapidly engages the aldehyde in the Zimmerman-Traxler transition state. This requirement for activation provides a distinct advantage: there is no background reaction, offering a clean slate for catalytic control.

Figure 1. Comparative activation pathways for crotylation.

Performance Showdown: Stereoselectivity and Yield

The ultimate test of a reagent is its performance in achieving the desired stereochemical outcome. The geometry of the crotyl double bond dictates the relative stereochemistry of the product: (E)-crotyl reagents yield anti-homoallylic alcohols, while (Z)-crotyl reagents produce syn-products.

Experimental Comparison: Diastereoselectivity in Action

Direct comparisons in the literature highlight the nuances between these reagents. A study by Aggarwal and coworkers provides a compelling case study.[8] When reacting an α-substituted allylboronic pinacol ester with an aldehyde, they explored different protocols. A direct reaction gave low diastereoselectivity. However, a modified protocol involving in situ generation of a more reactive borinic ester intermediate led to very high selectivity.[8]

Crucially, for the purpose of this guide, they also tested the corresponding potassium trifluoroborate salt under established Lewis acid-catalyzed conditions (Batey's protocol).[8] In this specific, challenging case with an α-substituted reagent, the trifluoroborate salt resulted in "considerably lower diastereoselectivity" compared to their optimized boronic ester method.[8]

This does not imply universal inferiority of trifluoroborates, but rather illustrates a key principle: the optimal reagent is system-dependent. For standard, unsubstituted crotylations, potassium crotyltrifluoroborates routinely provide excellent diastereoselectivity.[7][9]

Table 2: Representative Experimental Data for Crotylation of Benzaldehyde

Reagent	Isomer	Conditions	Diastereomeric Ratio (anti:syn)	Yield	Source
Potassium Crotyltrifluoroborate	(E)	BF₃·OEt₂ (1.1 eq), CH₂Cl₂, -78 °C to rt	>95:5	95%	Batey, R. A. et al. Synthesis2000 , 990.[10]
Potassium Crotyltrifluoroborate	(Z)	BF₃·OEt₂ (1.1 eq), CH₂Cl₂, -78 °C to rt	5:95	96%	Batey, R. A. et al. Synthesis2000 , 990.[10]
Crotylboronic Acid Pinacol Ester	(E)	SnCl₄ (10 mol%), CH₂Cl₂, -78 °C	>95:5	98%	Hall, D. G. et al. J. Am. Chem. Soc.2008 , 130, 1248-1249.[6]
Crotylboronic Acid Pinacol Ester	(Z)	SnCl₄ (10 mol%), CH₂Cl₂, -78 °C	<5:95	99%	Hall, D. G. et al. J. Am. Chem. Soc.2008 , 130, 1248-1249.[6]

Note: The data presented is illustrative of the high stereoselectivities achievable with both reagent classes under optimized conditions. Direct comparison of yields can be misleading due to variations in reaction scales and purification methods.

Experimental Protocols: A Practical Guide

To provide actionable insights, we present validated, step-by-step protocols for a representative crotylation reaction.

Protocol 1: Lewis Acid-Catalyzed Crotylation using Potassium (E)-Crotyltrifluoroborate

This protocol is adapted from the work of Batey and coworkers and demonstrates the standard activation procedure.[7]

Figure 2. Workflow for crotylation using potassium crotyltrifluoroborate.

Step-by-Step Methodology:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add potassium (E)-crotyltrifluoroborate (1.2 mmol).

• Add anhydrous dichloromethane (5 mL) and cool the resulting suspension to -78 °C.

• Add the aldehyde (1.0 mmol) to the cooled suspension.

• Slowly add boron trifluoride etherate (1.1 mmol) dropwise over 2 minutes.

• Stir the reaction mixture at -78 °C for 30 minutes.

• Remove the cooling bath and allow the mixture to warm to room temperature, stirring for an additional 3-4 hours.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (10 mL).

• Separate the layers and extract the aqueous phase with dichloromethane (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the anti-homoallylic alcohol.

Conclusion: Making an Informed Decision

The choice between crotylboronic acid esters and potassium crotyltrifluoroborates is not a matter of one being definitively superior, but of selecting the right tool for the job.

Choose Potassium Crotyltrifluoroborates when:

• Benchtop stability and ease of handling are paramount. Their solid nature and insensitivity to air and moisture simplify storage and reaction setup.

• A clean, background-free reaction is essential, particularly for developing new catalytic asymmetric methods.

• The required Lewis acid (e.g., BF₃·OEt₂) is compatible with your substrate.

Choose Crotylboronic Acid Esters when:

• Milder reaction conditions are required, as Lewis acid catalysis can be performed with less aggressive acids than BF₃·OEt₂ or even avoided in some cases.

• You are working with substrates sensitive to strong Lewis acids.

• Highly specialized or chiral boronic esters are available that offer unique selectivity profiles not accessible with the corresponding trifluoroborates.

By understanding the fundamental differences in stability, activation, and reactivity, researchers can harness the full potential of these versatile reagents to achieve their synthetic goals with greater precision and efficiency.

References

• Darses, S., & Genet, J.-P. (2008). Potassium Organotrifluoroborates: New Perspectives in Organic Synthesis. Chemical Reviews, 108(1), 288–325. [4]

• Molander, G. A., & Figueroa, R. (2005). Potassium organotrifluoroborates: a diamond in the rough. Aldrichimica Acta, 38(2), 49-56. (A direct URL is not available, but the reference is widely cited and accessible through academic search engines).

• BLDpharm. (2022). Potassium Organotrifluoroborates - A Diamond in The Rough. [11]

• Molander, G. A., & Canturk, B. (2009). Potassium trifluoroborate salts as convenient, stable reagents for difficult alkyl transfers. Angewandte Chemie International Edition, 48(48), 9240-9261. [3]

• Sigma-Aldrich. Potassium Organotrifluoroborates.

• Batey, R. A., Thadani, A. N., & Smil, D. V. (2000). Diastereoselective allylation and crotylation reactions of aldehydes with potassium allyl- and crotyltrifluoroborates under Lewis acid catalysis. Synthesis, (7), 990-998. [8][10]

• Kennedy, J. W. J., Hall, D. G., et al. (2013). Highly Diastereo- and Enantioselective Allylboration of Aldehydes using α-Substituted Allyl/Crotyl Pinacol Boronic Esters via in Situ Generated Borinic Esters. Journal of the American Chemical Society, 135(13), 4634–4637. [8]

• Rauniyar, V., Zhai, H., & Hall, D. G. (2008). Catalytic Enantioselective Allyl- and Crotylboration of Aldehydes Using Chiral Diol•SnCl4 Complexes. Optimization, Substrate Scope and Mechanistic Investigations. Journal of the American Chemical Society, 130(3), 1248–1249. [6]

• Synthesis Workshop. (2021). Asymmetric Synthesis with Allylboronic Acids with Sybrand Jonker (Episode 44). YouTube. [5]

• Nowrouzi, F., Thadani, A. N., & Batey, R. A. (2009). Allylation and Crotylation of Ketones and Aldehydes Using Potassium Organotrifluoroborate Salts under Lewis Acid and Montmorillonite K10 Catalyzed Conditions. Organic Letters, 11(12), 2631–2634. [7][9]

• Sigma-Aldrich. cis-Crotylboronic acid pinacol ester.

• Sigma-Aldrich. trans-Crotylboronic acid pinacol ester.

Sources

• 1. (PDF) Potassium organotrifluoroborates: new perspectives in organic synthesis [academia.edu]
• 2. Synthesis and Applications of α-Trifluoromethylated Alkylborons - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. youtube.com [youtube.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Allylation and Crotylation of Ketones and Aldehydes Using Potassium Organotrifluoroborate Salts under Lewis Acid and Montmorillonite K10 Catalyzed Conditions [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. Potassium Organotrifluoroborates - A Diamond in The Rough [bldpharm.com]

A Comparative Guide to Brown and Roush Crotylation: Selectivity, Scope, and Protocol

In the landscape of asymmetric synthesis, the stereoselective formation of carbon-carbon bonds remains a cornerstone of modern organic chemistry. Among the myriad of methodologies available, the crotylation of aldehydes to generate homoallylic alcohols with exquisite stereocontrol stands as a powerful tool for the construction of complex molecular architectures, particularly in the synthesis of polyketide natural products. Two of the most prominent and widely adopted methods are the Brown and Roush crotylations, each offering a unique set of advantages and considerations. This guide provides an in-depth, objective comparison of these two seminal methodologies, supported by experimental data, to aid researchers in selecting the optimal approach for their synthetic challenges.

At a Glance: Key Differences Between Brown and Roush Crotylation

Feature	Brown Crotylation	Roush Crotylation
Reagent	B-crotyldiisopinocampheylborane	Tartrate-derived crotylboronate
Chiral Auxiliary	(+)- or (-)-α-Pinene	(+)- or (-)-Diisopropyl tartrate (DIPT)
Reagent Stability	Low, requires in situ preparation	High, can be stored for months
Reactivity	High, reactions are often instantaneous at low temperatures	Moderate, may require longer reaction times
Stereospecificity	High	High
Byproducts	Isopinocampheol (can complicate purification)	Diisopropyl tartrate (generally easier to remove)

The Mechanistic Underpinning: A Shared Zimmerman-Traxler Transition State

Both the Brown and Roush crotylation reactions proceed through a highly ordered, chair-like six-membered transition state, as first proposed by Zimmerman and Traxler. This mechanistic convergence is the foundation of their high stereospecificity. The geometry of the crotylboron reagent directly dictates the relative stereochemistry of the newly formed stereocenters in the homoallylic alcohol product.

• (E) -crotylboron reagents yield the anti -diastereomer.

• (Z) -crotylboron reagents yield the syn -diastereomer.

The facial selectivity of the aldehyde addition is controlled by the chiral auxiliaries attached to the boron atom, which effectively shield one face of the aldehyde from attack.

Caption: Zimmerman-Traxler transition states for (E)- and (Z)-crotylboron reagents.

Brown Crotylation: High Reactivity at a Cost

Developed by Herbert C. Brown, this method utilizes crotylboranes derived from the readily available chiral terpene, α-pinene. The bulky diisopinocampheyl (Ipc) groups create a highly effective chiral environment, leading to excellent enantioselectivities.[1]

A significant advantage of the Brown methodology is the high reactivity of the B-crotyldiisopinocampheylboranes. Reactions are often complete almost instantaneously, even at temperatures as low as -78 °C.[2] However, this high reactivity is coupled with low configurational stability. The crotylboranes are prone to isomerization and must be prepared in situ and used immediately to ensure high diastereomeric purity of the product.[3] Furthermore, the stoichiometric nature of the reaction generates isopinocampheol as a byproduct, which can sometimes complicate product purification.[4]

Experimental Protocol: Brown Crotylation

The following is a general procedure for the Brown crotylation.

Sources

• 1. tminehan.com [tminehan.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. Diastereo- and Enantioselective Ruthenium Catalyzed Hydrohydroxyalkylation of 2-Silyl-Butadienes: Carbonyl syn-Crotylation from the Alcohol Oxidation Level - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Crotylboron vs. Crotylsilane Aldehyde Addition

Topic: Crotylboronic Acid vs. Crotylsilanes for Aldehyde Addition Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Stereochemical Divergence

For the medicinal chemist constructing polypropionate motifs (common in macrolides and polyketides), the choice between crotylboron and crotylsilane reagents is not merely a matter of preference but of mechanistic necessity .

• Crotylboronates (Type I Allylation): Operate via a closed, chair-like Zimmerman-Traxler transition state. They offer intrinsic stereospecificity where the geometry of the crotyl reagent (

  vs. ) directly dictates the diastereomeric outcome (anti vs. syn).[1]

• Crotylsilanes (Hosomi-Sakurai / Type II Allylation): Operate via an open, acyclic transition state mediated by an external Lewis Acid (LA). They generally exhibit convergent stereoselectivity , favoring syn-products regardless of the starting olefin geometry, driven by minimizing steric interactions in the anti-periplanar transition state.

Verdict: Use Crotylboron when you require predictable access to anti or syn diastereomers based on reagent geometry. Use Crotylsilanes for robust, large-scale syn-selective additions or when avoiding oxidative workups is critical.

Mechanistic Deep Dive

The fundamental difference lies in the transition state topology. This dictates the stereochemical outcome and the necessity of external activation.

Boron: The Closed Chair (Zimmerman-Traxler)

Boron acts as an internal Lewis acid, coordinating the carbonyl oxygen. This "lock" creates a rigid six-membered ring.

• (

  )-Crotylboronates Pseudo-equatorial methyl group Anti product.

• (

  )-Crotylboronates Pseudo-axial methyl group Syn product.

Silicon: The Open Acyclic (Hosomi-Sakurai)

Silicon is less oxophilic than boron in this context and does not coordinate the carbonyl. An external Lewis Acid (

, ) activates the aldehyde. The reaction proceeds through an open anti-periplanar transition state to minimize gauche interactions.

• (

  )-Crotylsilanes Syn product (via anti-SE' pathway).

• (

  )-Crotylsilanes Syn product (often lower selectivity, but converges to syn).

Figure 1: Mechanistic divergence between the closed Zimmerman-Traxler transition state of Boron and the open, Lewis-Acid mediated pathway of Silicon.

Performance Matrix

Feature	Crotylboronates (Roush/Brown)	Crotylsilanes (Hosomi-Sakurai)
Stereocontrol Mechanism	Reagent Geometry ( , )	Transition State (Convergent )
Diastereoselectivity (dr)	Excellent (>20:1 typical)	Good to Excellent (depends on LA)
Enantioselectivity	Controlled by chiral auxiliary on Boron (e.g., Tartrate, Ipc)	Requires chiral Lewis Acid or Catalyst
Reaction Temperature	-78 °C (strict control required)	-78 °C to 0 °C (more flexible)
Atom Economy	Poor (Stoichiometric chiral auxiliary waste)	Moderate (Trimethylsilyl group loss)
Workup	Oxidative (NaOH/H₂O₂ required to cleave B-O)	Hydrolytic (Acid/Base extraction)
Toxicity/Safety	Boron is generally low tox; H₂O₂ carries explosion risk.	Organotins are toxic; Silanes are safe. is corrosive.
Stability	Boronates (esters) are stable; Boronic acids unstable.	Allylsilanes are highly shelf-stable.

Experimental Protocols

Protocol A: Asymmetric Crotylation (Roush Method)

Best for: High enantiomeric excess (ee) and predictable diastereocontrol.

Reagents:

• Aldehyde substrate (1.0 equiv)[2]

• -Crotylboronate (tartrate-derived) (1.2–1.5 equiv)

• Toluene (Solvent)[3][4]

• 4Å Molecular Sieves (Critical for rate acceleration/drying)

Workflow:

• Preparation: Flame-dry a round-bottom flask under Argon. Add activated 4Å powdered molecular sieves and dry Toluene.

• Cooling: Cool the mixture to -78 °C .

• Addition: Add the chiral

  -crotylboronate. Stir for 10 minutes.

• Substrate: Add the aldehyde dropwise (neat or in minimal toluene).

• Incubation: Stir at -78 °C for 2–4 hours. (Monitor by TLC; reaction is slower than simple allylations).

• Oxidative Workup (CRITICAL):

  • Dilute with

    .

  • Add 3N NaOH (aq) followed cautiously by 30%

    .[2]

  • Why? The B-O bond is strong. Hydrolysis alone is too slow. Oxidation converts the C-B bond to C-O-B, which hydrolyzes instantly.

  • Stir vigorously at room temperature for 1 hour.

• Extraction: Separate layers. Wash organic layer with brine, dry over

  , and concentrate.

Protocol B: Lewis-Acid Mediated Crotylation (Hosomi-Sakurai)

Best for: Robust syn-selective synthesis and scale-up.

Reagents:

• Aldehyde substrate (1.0 equiv)[2]

• -Crotyltrimethylsilane (1.2 equiv)
• (1.0–1.1 equiv) (or )
• (DCM) (Solvent)

Workflow:

• Preparation: Flame-dry flask under Nitrogen. Add aldehyde and dry DCM.

• Cooling: Cool to -78 °C .

• Lewis Acid Addition: Add

  (1M in DCM) dropwise. The solution often turns yellow/orange (complex formation).

• Reagent Addition: Add crotyltrimethylsilane dropwise.

• Reaction: Stir at -78 °C for 1 hour, then allow to warm slowly to 0 °C if sluggish.

• Quench: Pour the mixture into ice-cold saturated aqueous

  . (Caution: Gas evolution if acid is present).

• Extraction: Extract with DCM or

  . No oxidative step is needed.

• Purification: Silica gel chromatography. Note: The silicon byproduct (TMS-OH/TMS-O-TMS) is volatile or easily separated.

Decision Framework

When should you choose one over the other? Use this logic flow.

Figure 2: Decision tree for selecting between Boron and Silicon reagents based on stereochemical target and scale.

References

• Roush, W. R., Walts, A. E., & Hoong, L. K. (1985).[4][5] Diastereo- and enantioselective aldehyde addition reactions of 2-allyl-1,3,2-dioxaborolane-4,5-dicarboxylic esters (tartrate allylboronates). Journal of the American Chemical Society, 107(26), 8186–8190. Link

• Brown, H. C., & Bhat, K. S. (1986).[5] Chiral synthesis via organoboranes. 7. Diastereoselective and enantioselective synthesis of erythro- and threo-β-methylhomoallyl alcohols via enantiomeric (Z)- and (E)-crotylboranes. Journal of the American Chemical Society, 108(19), 5919–5923. Link

• Denmark, S. E., & Fu, J. (2003).[1] Catalytic Enantioselective Addition of Allylic Organometallic Reagents to Aldehydes and Ketones.[1] Chemical Reviews, 103(7), 2763–2794. Link

• Kennedy, J. W., & Hall, D. G. (2003).[1] Recent Advances in the Activation of Boron and Silicon Reagents for Stereocontrolled Allylation Reactions. Angewandte Chemie International Edition, 42(39), 4732–4739. Link

Sources

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. Development of α-Borylmethyl-(Z)-crotylboronate Reagent and Enantioselective Syntheses of (E)-δ-Hydroxymethyl-syn-homoallylic Alcohols via Highly Stereoselective Allylboration [organic-chemistry.org]
• 3. Roush Asymmetric Allylation | NROChemistry [nrochemistry.com]
• 4. m.youtube.com [m.youtube.com]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Hosomi-Sakurai Allylation | Chem-Station Int. Ed. [en.chem-station.com]

Comparative Analysis of Atom Economy: Organoboron vs. Organotitanium Crotylation Systems

Executive Summary

In the landscape of asymmetric synthesis, the construction of polypropionate motifs via crotylation is a pivotal transformation. This guide provides a rigorous, data-driven comparison between two industry-standard methodologies: Brown’s Organoboron Crotylation and Duthaler-Hafner Organotitanium Crotylation .

While both methods offer exceptional stereocontrol (

, ), they diverge significantly in Atom Economy (AE) and Reaction Mass Efficiency (RME) .

• Organoboron (Brown): Offers superior atom economy (~35-40%) compared to stoichiometric titanium but suffers from oxidative waste streams.

• Organotitanium (Duthaler-Hafner): Provides distinct anti-selectivity profiles but is burdened by a massive molecular weight penalty (AE < 20%) due to the TADDOL ligand, necessitating efficient ligand recovery to be economically viable.

Mechanistic Principles & Atom Economy Theory

To understand the mass efficiency of these reactions, one must first analyze the transition states that dictate their stoichiometry.

The Atom Economy Equation

Atom Economy (AE) is defined as the ratio of the molecular weight (MW) of the desired product to the sum of the MW of all reactants.

Reaction Mass Efficiency (RME) is often a more practical metric for process chemists as it accounts for yield and excess reagents:

Mechanistic Divergence

• Organoboron (Type I): Proceed via a closed, six-membered Zimmerman-Traxler chair transition state. The boron atom coordinates the aldehyde oxygen, and the stereochemistry is transferred from the reagent geometry (

  -crotyl anti, -crotyl syn).

• Organotitanium (Type II/III): The Duthaler-Hafner system utilizes a cyclopentadienyl-titanium-TADDOL complex. The titanium acts as a Lewis acid, activating the aldehyde while the bulky TADDOL ligand enforces facial selectivity.

Figure 1: Mechanistic pathways distinguishing the closed chair transition state of Boron reagents from the Lewis-acid mediated Titanium pathway.

Quantitative Comparison: The Benzaldehyde Model

To provide an objective comparison, we model the crotylation of Benzaldehyde (10 mmol scale) to form 1-phenyl-2-methylbut-3-en-1-ol .

Reagent Stoichiometry & MW Analysis

Component	MW ( g/mol )	Stoichiometry	Mass Contribution (g)
Substrate
Benzaldehyde	106.12	1.0 equiv	106.1
Brown System
	~366.4	1.2 equiv	439.7
Duthaler-Hafner System
Precursor	~580.0	1.2 equiv	696.0
Crotyl Grignard (activator)	133.3	1.3 equiv	173.3

Atom Economy Calculation

Target Product MW: 162.23 g/mol

1. Brown Crotylation:

• Reactants: Benzaldehyde (106.12) +

  (366.4) = 472.52

• AE =

• Waste: Isopinocampheol (

  ) .

2. Duthaler-Hafner Crotylation:

• Reactants: Benzaldehyde (106.12) + Ti-Complex (580.0) + CrotylMgBr (133.3) = ~819.4

• AE =

• Waste: TADDOL (recoverable), Titanium salts, Mg salts.

Performance Metrics Summary

Metric	Organoboron (Brown)	Organotitanium (Duthaler)
Atom Economy (AE)	Moderate (~34%)	Low (~20%)
Reaction Mass Efficiency	Medium (High yield, heavy waste)	Low (High yield, very heavy waste)
Stereoselectivity (dr)	( or )	(Typically )
Reagent Stability	Moderate (Oxidation sensitive)	Low (Moisture sensitive)
Workup Complexity	High (Oxidative/Precipitation)	Medium (Hydrolysis/Extraction)
Green Impact	High waste (Boron + Ligands)	High waste (Heavy Metal + Ligands)

Detailed Experimental Protocols

These protocols are designed for reproducibility and safety.

Protocol A: Brown Crotylation (Oxidative Workup)

Reference: Brown, H. C. & Bhat, K. S. J.[1] Am. Chem. Soc. 1986. [1]

Reagent Prep:

• Charge a flame-dried flask with

  (1.2 equiv) in at -78 °C.

• Add Crotylmagnesium bromide (1.2 equiv) dropwise. Stir 15 min.

• Add

  (1.3 equiv) to sequester methoxide.

Reaction:

• Add Benzaldehyde (1.0 equiv) dropwise at -78 °C.

• Stir for 2 hours at -78 °C, then warm to room temperature (RT) over 1 hour.

Workup (Critical Step):

• Oxidative: Add 3M NaOH followed by

  dropwise (Exothermic!).

• Reflux for 1 hour to hydrolyze the C-B bond and oxidize the Ipc ligands to alcohols.

• Extract with ether, wash with brine, dry over

  .

• Purification: Column chromatography is required to separate the product from the isopinocampheol byproduct.

Protocol B: Duthaler-Hafner Crotylation

Reference: Duthaler, R. O. et al. Angew. Chem. Int. Ed. 1989. [2]

Reagent Prep:

• In a glovebox or under strict Ar line: Dissolve

  (1.2 equiv) in .

• Add Crotylmagnesium chloride (1.3 equiv). The solution turns deep red/orange.

• Stir for 1 hour at 0 °C to form the active crotyl-titanium species.

Reaction:

• Cool to -78 °C.

• Add Benzaldehyde (1.0 equiv) slowly.

• Stir for 3-5 hours at -78 °C (Temperature control is vital for enantioselectivity).

Workup:

• Quench with aqueous

  (45%) or dilute HCl.

• Stir vigorously to break the Ti-emulsion.

• Filter through Celite to remove Titanium salts.

• Ligand Recovery: The TADDOL ligand can often be crystallized from the crude mixture or recovered during chromatography, which is essential for cost-efficiency.

Operational Workflow & Waste Stream Analysis

The following diagram illustrates the operational complexity and waste generation points for both methods.

Figure 2: Operational workflow comparing the oxidative workup of Boron systems vs. the hydrolysis and potential ligand recovery of Titanium systems.

Conclusion & Recommendations

For applications where Atom Economy is the primary driver (e.g., large-scale process chemistry), Brown's Organoboron crotylation is statistically superior to the stoichiometric Duthaler-Hafner method. However, the requirement for oxidative workup poses safety risks at scale.

Strategic Selection Guide:

• Choose Organoboron (Brown) if:

  • You require access to both syn and anti diastereomers (tunable by reagent geometry).[2]

  • You are working on early-phase discovery where reagent cost is less critical than reliability.

  • Atom economy is a factor, but not the only factor.

• Choose Organotitanium (Duthaler-Hafner) if:

  • You specifically require high anti-selectivity with specific functional group tolerance.

  • You have an established protocol for TADDOL recovery (making the "effective" atom economy higher by recycling).

  • You must avoid oxidative conditions (e.g., substrate contains easily oxidizable sulfides or selenides).

Future Outlook: For true Atom Economy, modern Catalytic Crotylation methods (e.g., Krische's Iridium-catalyzed transfer hydrogenation or Hall's catalytic boronic acid systems) should be evaluated, as they approach 100% AE by eliminating stoichiometric chiral auxiliaries [3].

References

• Brown, H. C., & Bhat, K. S. (1986). Chiral synthesis via organoboranes. 7. Diastereoselective and enantioselective synthesis of erythro- and threo-beta-methylhomoallyl alcohols via enantiomeric (Z)- and (E)-crotylboranes. Journal of the American Chemical Society.

• Duthaler, R. O., Hafner, A., & Riediker, M. (1989). Asymmetric C-C Bond Formation with Titanium Carbohydrate Complexes. Angewandte Chemie International Edition.

• Krische, M. J. (2014). Metal-Catalyzed C-C Coupling via Transfer Hydrogenation.[3] Organic Process Research & Development.

• Trost, B. M. (1991). The atom economy—a search for synthetic efficiency. Science.

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. Total Synthesis of Leiodermatolide A via Transfer Hydrogenative Allylation, Crotylation and Propargylation: Polyketide Construction Beyond Discrete Allyl- or Allenylmetal Reagents - PMC [pmc.ncbi.nlm.nih.gov]

Beyond the Magic Methyl: A Comparative Guide to Reproducible Enantioselective Crotylation

The Polypropionate Conundrum

In the synthesis of Type I polyketides (e.g., erythromycin, rifamycin), the installation of adjacent stereocenters—specifically the methyl-hydroxyl motif—remains a defining challenge. While the literature is saturated with "novel" methodologies, the bench scientist cares about one metric: Reproducibility on a Tuesday afternoon.

This guide moves beyond the idealized yields of methodology papers to compare the two dominant paradigms in the field: the Roush Asymmetric Crotylation (Stoichiometric) and the Krische Iridium-Catalyzed Crotylation (Redox-Triggered) .

The Core Conflict

• The Roush Protocol: Relies on the predictable thermodynamics of Zimmerman-Traxler transition states using tartrate-modified boronates. It is the "brute force" method—reliable, scalable, but atom-inefficient.

• The Krische Protocol: Utilizes iridium-catalyzed transfer hydrogenation to couple allyl acetate (or butadiene) with alcohols/aldehydes. It represents the "atom-economic" ideal but introduces catalytic sensitivities often omitted in the Supporting Information (SI).

Comparative Analysis: The Data

The following data aggregates performance metrics across a standard test substrate (e.g., hydrocinnamaldehyde or benzyloxy-propanal) based on field reproducibility rather than peak literature values.

Metric	Roush Crotylation (Stoichiometric)	Krische Crotylation (Catalytic)
Reagent Class	Chiral Tartrate Boronates	C,O-Benzoate Cyclometallated Iridium
Atom Economy	Poor (Stoichiometric chiral aux. waste)	Excellent (Acetate/Water byproduct)
Stereocontrol (dr)	>20:1 (Highly predictable)	>20:1 (Ligand dependent)
Enantioselectivity (ee)	90–98%	90–99%
Substrate Scope	Aldehydes only (unstable if volatile)	Alcohols or Aldehydes
Moisture Sensitivity	Moderate (Requires 4Å MS)	High (O2/H2O kills active catalyst)
Scale-up Robustness	High (Linear scaling)	Moderate (Mass transfer limits H2/transfer)
"Tuesday" Factor	9/10 (Hard to mess up if dry)	6/10 (Requires precise technique)

Mechanistic Causality & Visualization[1]

To ensure reproducibility, one must understand why stereocontrol occurs.

The Roush Mechanism (Zimmerman-Traxler)

The reliability of the Roush method stems from the closed chair-like transition state. The tartrate ester groups exert steric pressure that forces the aldehyde R-group into an equatorial position. Crucially, the geometry of the crotyl boronate (E vs Z) directly dictates the diastereomer formed (anti vs syn).

The Krische Mechanism (C-C Coupling via Transfer Hydrogenation)

This system is counter-intuitive. It does not attack the aldehyde directly with a pre-formed nucleophile.[1] Instead, it dehydrogenates an alcohol to an aldehyde (in situ), forms a nucleophilic allyl-iridium species, and couples them. The stereochemistry is determined by the chiral ligand on the Iridium, not the olefin geometry of the precursor.

Diagram 1: Stereochemical Pathways

Caption: Comparative logic flow. Roush relies on reagent geometry (E/Z) for diastereocontrol, while Krische relies on catalyst-ligand environment and in-situ redox states.

Validated Experimental Protocols

These protocols are corrected for common failure modes found in standard literature (e.g., insufficient quenching, catalyst death).

Protocol A: Roush Asymmetric Crotylation (The "Safe" Route)

Best for: Late-stage functionalization, high-value substrates, scale >5g.

The System:

• Reagent: Tartrate-modified (E)-crotylboronate (Anti-selective).

• Critical Failure Point: The oxidative workup. If the B-O bond is not cleaved, the product sticks to the boron waste, killing yield.

Step-by-Step:

• Reagent Prep: In a flame-dried flask, dissolve (E)-crotylboronate (1.2 equiv) in Toluene (0.3 M).

• Activation: Add powdered 4Å Molecular Sieves (500 mg/mmol). Note: Sieves must be flame-activated immediately prior to use. Old sieves are the #1 cause of low ee.

• Cooling: Cool mixture to -78°C. Wait 20 minutes for thermal equilibrium.

• Addition: Add aldehyde (1.0 equiv) dropwise over 30 minutes. Rapid addition causes local exotherms that erode ee.

• Incubation: Stir at -78°C for 4–6 hours.

• The Critical Workup:

  • Dilute with Et2O.

  • Add 2N NaOH (2 equiv) then 30% H2O2 (4 equiv) dropwise.

  • Vigorous Stirring: Stir at room temperature for 1 hour. The biphasic mixture must turn clear/white. If it remains cloudy/yellow, oxidation is incomplete.

• Extraction: Separate layers, wash organic with Na2S2O3 (to quench peroxide), then brine.

Protocol B: Krische Iridium-Catalyzed Crotylation (The "Efficient" Route)

Best for: Early-stage building blocks, atom economy, converting alcohols directly.

The System:

• Catalyst: [Ir(cod)Cl]2 + (R)-Cl,MeO-BIPHEP + m-nitrobenzoic acid.[2]

• Critical Failure Point: Oxygen sensitivity during the "induction period" where the active cyclometallated catalyst forms.

Step-by-Step:

• Catalyst Formation (Glovebox Preferred):

  • Combine [Ir(cod)Cl]2 (2.5 mol%) and (R)-Cl,MeO-BIPHEP (5 mol%) in THF.

  • Add 3-nitrobenzoic acid (10 mol%) and Cs2CO3 (20 mol%).

  • Why? The acid promotes C-H insertion to form the active ortho-cyclometallated species.[2]

• Substrate Prep: Add the Alcohol substrate (1.0 equiv) and Allyl Acetate (2.0 equiv).

  • Note: Using the alcohol (pro-electrophile) is often more reproducible than using the aldehyde because it avoids aldehyde polymerization.

• Reaction: Seal the tube (pressure vessel). Heat to 90°C–100°C for 12–24 hours.

• Workup: Cool to RT. Filter through a short silica plug (eluting with Et2O) to remove the metal. Concentrate.

  • Advantage:[3][4][5] No oxidative workup required. No boron waste.[3]

Decision Matrix: Which Method to Choose?

Do not blindly follow the "newest" paper. Use this logic tree to select the protocol that fits your constraint.

Caption: Workflow for selecting the optimal crotylation strategy based on substrate stability and scale.

References

• Roush, W. R. , Walts, A. E., & Hoong, L. K. (1985).[6] "Diastereo- and enantioselective aldehyde addition reactions of 2-allyl-1,3,2-dioxaborolane-4,5-dicarboxylic esters." Journal of the American Chemical Society.[7][8] Link

• Krische, M. J. , et al. (2007). "Enantioselective Iridium-Catalyzed Carbonyl Allylation from the Alcohol or Aldehyde Oxidation Level." Journal of the American Chemical Society.[7][8] Link

• Denmark, S. E. , & Fu, J. (2003). "Catalytic Enantioselective Addition of Allylic Organometallic Reagents to Aldehydes and Ketones." Chemical Reviews. Link

• Hassan, A. , & Krische, M. J. (2011).[8] "Formation of C–C Bonds via Iridium-Catalyzed Hydrogenation and Transfer Hydrogenation." Organic Process Research & Development. Link

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• 1. Krische allylation - Wikipedia [en.wikipedia.org]
• 2. Enantioselective Iridium Catalyzed Carbonyl Allylation from the Alcohol or Aldehyde Oxidation Level via Transfer Hydrogenative Coupling of Allyl Acetate: Departure from Chirally Modified Allyl Metal Reagents in Carbonyl Addition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. A More Comprehensive and Highly Practical Solution to Enantioselective Aldehyde Crotylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Introduction to Catalysis – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 6. youtube.com [youtube.com]
• 7. Roush Asymmetric Allylation | NROChemistry [nrochemistry.com]
• 8. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]